methyl 2-nitro-6-sulfamoylbenzoate

• CAS: 288257-84-1

Core Science & Biosynthesis

Chemical Properties and Structure of Methyl 2-Nitro-6-Sulfamoylbenzoate: A Critical Intermediate in Saccharin Derivative Synthesis and Taste Receptor Ligand Development

Executive Summary

In the landscape of synthetic organic chemistry and sensory drug development, highly substituted benzene derivatives serve as rigid scaffolds for pharmacophore mapping. Methyl 2-nitro-6-sulfamoylbenzoate (CAS: 288257-84-1) is a specialized, sterically hindered 1,2,6-trisubstituted aromatic building block. Its unique ortho-positioning of a methyl ester, a nitro group, and a sulfamoyl group creates a highly reactive "push-pull" electronic environment. As a Senior Application Scientist, I utilize this compound primarily as a pivotal precursor for the synthesis of 4-substituted benzisothiazol-3(2H)-one 1,1-dioxides (saccharin derivatives), which are critical in mapping the binding pockets of human bitter taste receptors (hT2Rs).

This whitepaper details the physicochemical properties, structural dynamics, and field-proven experimental workflows for utilizing methyl 2-nitro-6-sulfamoylbenzoate in advanced synthetic applications.

Physicochemical Properties & Structural Dynamics

The structural integrity of methyl 2-nitro-6-sulfamoylbenzoate is defined by its contiguous substitution pattern. The central methyl ester is flanked by an electron-withdrawing nitro group and a sulfonamide group. This steric crowding forces the ester carbonyl out of coplanarity with the benzene ring, increasing its electrophilicity and making it highly susceptible to intramolecular nucleophilic attack.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound, synthesized from commercial chemical registry data ():

Property	Value
Chemical Name	Methyl 2-nitro-6-sulfamoylbenzoate
CAS Registry Number	288257-84-1
Molecular Formula	C 8​ H 8​ N 2​ O 6​ S
Molecular Weight	260.22 g/mol
Structural Class	Trisubstituted Benzene / Sulfonamide Ester
SMILES String	COC(=O)c1c(N(=O)=O)cccc1S(=O)(=O)N
Physical State	Solid (typically crystalline powder)
Key Functional Groups	Methyl Ester (-COOCH 3​ ), Nitro (-NO 2​ ), Sulfamoyl (-SO 2​ NH 2​ )

Mechanistic Synthesis & Cyclization Workflows

The primary synthetic utility of methyl 2-nitro-6-sulfamoylbenzoate lies in its base-catalyzed intramolecular cyclization to form 4-nitrosaccharin . Because the sulfamoyl nitrogen and the ester carbonyl are held in close spatial proximity, deprotonation of the sulfonamide triggers a rapid nucleophilic acyl substitution, expelling methanol and forming the rigid 5-membered isothiazole ring. Subsequent reduction yields 4-aminosaccharin , a compound with distinct sensory properties.

Figure 1: Synthesis of 4-aminosaccharin from methyl 2-nitro-6-sulfamoylbenzoate and sensory assay.

Step-by-Step Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes mechanistic causality and analytical markers to verify success without relying blindly on downstream results.

Protocol A: Base-Catalyzed Intramolecular Cyclization to 4-Nitrosaccharin

Reference Standard: Adapted from classical saccharin synthesis methodologies ().

• Preparation: Dissolve 10.0 mmol of methyl 2-nitro-6-sulfamoylbenzoate in 25 mL of anhydrous methanol (MeOH) under an inert argon atmosphere.

• Deprotonation: Slowly add 11.0 mmol (1.1 equivalents) of Sodium Methoxide (NaOMe) as a 25% w/w solution in MeOH.

  • Causality: The sulfamoyl group has a pKa of ~10. NaOMe is sufficiently basic to quantitatively deprotonate the nitrogen. Using exactly 1.1 equivalents prevents unwanted saponification of the ester, which would yield unreactive 2-nitro-6-sulfamoylbenzoic acid.

• Cyclization: Reflux the mixture at 65°C for 2 hours.

  • Self-Validation (TLC): Monitor via Thin Layer Chromatography (1:1 EtOAc/Hexane). The starting material ( Rf​≈0.6 ) will disappear, replaced by a baseline spot corresponding to the highly polar sodium salt of 4-nitrosaccharin.

• Acidification & Isolation: Cool the reaction to 0°C and slowly acidify to pH 2 using 1M HCl. The free 4-nitrosaccharin will precipitate as a white/pale-yellow solid. Filter, wash with cold water, and dry under vacuum.

  • Self-Validation ( 1 H NMR): Successful cyclization is confirmed by the complete disappearance of the methyl ester singlet at ~3.9 ppm in DMSO- d6​ .

Protocol B: Catalytic Hydrogenation to 4-Aminosaccharin

• Preparation: Dissolve 5.0 mmol of 4-nitrosaccharin in 30 mL of absolute ethanol. Add 10 mol% of 10% Palladium on Carbon (Pd/C).

• Reduction: Purge the reaction flask with vacuum/argon cycles, then introduce Hydrogen gas (H 2​ ) via a balloon (1 atm). Stir vigorously at room temperature for 4 hours.

  • Causality: Catalytic hydrogenation is selected over dissolving metal reductions (e.g., Fe/HCl) because the isothiazole ring of saccharin is sensitive to harsh acidic hydrolysis at elevated temperatures. Mild conditions preserve the core scaffold.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with excess ethanol.

• Concentration: Evaporate the filtrate under reduced pressure to yield 4-aminosaccharin.

  • Self-Validation ( 1 H NMR): Confirmed by the upfield shift of the aromatic protons and the appearance of a broad singlet integrating for two protons (~5.5 ppm in DMSO- d6​ ), corresponding to the newly formed primary amine.

Application in Sensory Biology & Drug Development

Beyond synthetic utility, derivatives of methyl 2-nitro-6-sulfamoylbenzoate are indispensable in sensory biology—specifically in mapping the molecular receptive ranges of human bitter taste receptors (hT2Rs).

Research utilizing in vitro GTPγS binding assays has demonstrated that 6-nitrosaccharin is a potent agonist for the hT2R44 and hT2R61 receptors, triggering intense bitter perception (). However, 4-nitrosaccharin —the direct cyclization product of methyl 2-nitro-6-sulfamoylbenzoate—completely fails to activate these receptors and is practically tasteless.

This stark contrast underscores the strict spatial requirements of the hT2R binding pockets. The nitro group at the 6-position is essential for receptor activation, whereas substitution at the 4-position causes steric clashes within the receptor's transmembrane domains. Consequently, methyl 2-nitro-6-sulfamoylbenzoate serves as the foundational precursor for synthesizing high-purity negative control ligands used to validate the specificity of novel taste-modulating drugs.

References

• Pronin, A. N., Tang, H., Connor, J., & Keung, W. (2004). Identification of Ligands for Two Human Bitter T2R Receptors. Chemical Senses, 29(7), 583–593. URL:[Link]

• Hamor, G. H. (1960). Saccharin derivatives II. Synthesis of 4-nitrosaccharin and related compounds. Journal of the American Pharmaceutical Association, 49(5), 280–283. URL:[Link]

An In-depth Technical Guide to the Safe Handling of Methyl 2-nitro-6-sulfamoylbenzoate (CAS 288257-84-1)

Disclaimer: As of the date of this document, a specific, verified Safety Data Sheet (SDS) for Methyl 2-nitro-6-sulfamoylbenzoate (CAS 288257-84-1) is not publicly available. The following guide has been meticulously developed by synthesizing safety data from structurally analogous compounds and analyzing the known toxicological profiles of its constituent functional groups. This document is intended to provide a robust, precautionary safety framework for researchers, scientists, and drug development professionals. It is imperative to treat this compound with the caution required for a substance of unknown toxicity and to supplement these guidelines with rigorous, context-specific risk assessments.

Section 1: Compound Identification and Inferred Physicochemical Properties

This section outlines the basic identity of the compound and its likely physical characteristics, inferred from related molecules.

Systematic Name: Methyl 2-nitro-6-sulfamoylbenzoate CAS Number: 288257-84-1 Molecular Formula: C₈H₈N₂O₆S

Property	Inferred Value/Observation	Rationale based on Analogs
Physical State	Likely a solid powder (e.g., white to pale yellow).	Analogs like 4-Sulfamoylbenzoic acid are solids.[1] The increased molecular weight and polarity compared to liquid analogs like Methyl 2-nitrobenzoate also suggest a solid state.[2]
Solubility	Likely soluble in organic solvents like methanol, and potentially has some water solubility.	4-Sulfamoylbenzoic acid has moderate water solubility.[3] The methyl ester group may reduce water solubility but enhance solubility in organic solvents.
Stability	Stable under normal laboratory conditions. Store in a cool, dry, well-ventilated place away from strong oxidizing agents.[4][5]	General recommendation for aromatic nitro compounds and sulfonamides.
Reactivity	Avoid contact with strong oxidizing agents. Thermal decomposition may produce toxic fumes, including oxides of nitrogen (NOx) and sulfur (SOx).[2][6]	This is a common characteristic of nitroaromatic compounds and sulfur-containing molecules.

Section 2: Inferred Hazard Identification and Analysis

A comprehensive hazard profile is constructed below by dissecting the molecule into its key functional components and reviewing the safety data of closely related compounds.

Analysis of Structural Analogs

• Methyl 2-nitrobenzoate (CAS 606-27-9): While some data sheets do not classify this compound as hazardous under GHS, others recommend standard chemical handling precautions, including avoiding contact with skin and eyes.[2][6][7] Thermal decomposition can release irritating gases.[6]

• 4-Sulfamoylbenzoic Acid (CAS 138-41-0): This analog is consistently classified as a skin and eye irritant.[1][8] It is also noted to potentially cause respiratory irritation.[1] The sulfonamide group is known to sometimes cause sensitization.[9]

• Aromatic Sulfonamides: This broad class of compounds has diverse biological activities. Toxicological concerns can include kidney damage and hypersensitivity reactions.[4][9] Some electron-deficient aromatic sulfonamides may be susceptible to metabolic cleavage, which can be a toxicological flag.[10]

• Nitroaromatic Compounds: This class of compounds should generally be handled with care. Some nitrobenzoic acids are classified as harmful if swallowed and are irritants.[11]

Synthesis and Proposed GHS Classification

Based on the "sum of the parts" analysis, Methyl 2-nitro-6-sulfamoylbenzoate should be handled as a hazardous substance. The presence of the sulfamoylbenzoic acid core is the strongest indicator of its likely hazard profile.

Proposed GHS Pictograms:

Signal Word: Warning

Inferred Hazard Statements:

• H315: Causes skin irritation. (Based on 4-Sulfamoylbenzoic Acid and its derivatives).[1][8]

• H319: Causes serious eye irritation. (Based on 4-Sulfamoylbenzoic Acid and its derivatives).[1][8]

• H335: May cause respiratory irritation. (Based on 4-Sulfamoylbenzoic Acid).[1]

• Precautionary Statement: May be harmful if swallowed. (Based on general toxicity of some nitroaromatic compounds and sulfonamides).[9][11]

Section 3: Experimental Protocols: Safe Handling, Storage, and Spill Management

Adherence to the following protocols is critical to minimize exposure and ensure laboratory safety.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to protection is essential.

Workflow for Establishing Controls:

Caption: Hierarchy of controls for safe handling.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure a chemical fume hood is operational. Designate a specific area for working with the compound.

• PPE Donning: Wear chemical safety goggles, a lab coat, and nitrile gloves. Inspect gloves for any signs of degradation or puncture before use.[5]

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the fume hood to prevent inhalation of dust.[11] Use spatulas and tools dedicated to this compound to avoid cross-contamination.

• In Solution: When working with the compound in solution, continue to handle it within the fume hood. Avoid splashes and the generation of aerosols.

• Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with soap and water.[1] Decontaminate the work area and any equipment used.

Storage Protocol

• Container: Keep the container tightly closed.[5]

• Location: Store in a cool, dry, and well-ventilated area.[5]

• Compatibility: Store away from incompatible materials, particularly strong oxidizing agents.[6]

Accidental Release and Spill Management

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated (if safe to do so).

• Contain: For a solid spill, carefully sweep up the material to avoid generating dust.[6] Place into a suitable, labeled container for disposal.[5] Do not use water to clean up, as this may spread contamination.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident according to your institution's safety procedures.

Section 4: First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical attention.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[5]

Fire-Fighting Measures:

• Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

• Hazards: Thermal decomposition can produce toxic gases (NOx, SOx).[6]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Section 5: Disposal Considerations

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: This material should be treated as hazardous chemical waste.

• Procedure: Dispose of the compound and any contaminated materials (e.g., gloves, weighing paper) in a sealed, labeled container.

• Regulations: Disposal must be carried out by a licensed waste disposal company in accordance with all applicable local, regional, and national regulations. Do not allow the chemical to enter drains or the environment.[5]

Section 6: Risk Assessment Workflow for Compounds with Limited Safety Data

The approach used to develop this guide can be generalized into a workflow for assessing other novel or uncharacterized compounds.

Caption: Risk assessment workflow for uncharacterized chemicals.

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Spectroscopic Characterization of Methyl 2-nitro-6-sulfamoylbenzoate: A Comprehensive Technical Guide

Introduction

Methyl 2-nitro-6-sulfamoylbenzoate is a multifaceted organic compound of significant interest to researchers in medicinal chemistry and drug development. Its molecular architecture, featuring a strategically substituted benzene ring with a nitro group, a sulfamoyl moiety, and a methyl ester, presents a unique electronic and steric environment. A thorough spectroscopic characterization is paramount to confirm its chemical identity, assess its purity, and understand its molecular properties, which are critical for its application in further research and development.

This in-depth technical guide provides a comprehensive framework for the spectroscopic characterization of methyl 2-nitro-6-sulfamoylbenzoate. We will delve into the theoretical underpinnings and practical applications of key spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). This guide is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to perform and interpret these analyses with confidence and scientific rigor.

Molecular Structure and Key Spectroscopic Features

A foundational understanding of the molecular structure of methyl 2-nitro-6-sulfamoylbenzoate is essential for interpreting its spectroscopic data. The molecule's functionality suggests several key features that will be prominent in its spectra.

Caption: Chemical structure of methyl 2-nitro-6-sulfamoylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for elucidating the carbon-hydrogen framework of a molecule.[1][2] For methyl 2-nitro-6-sulfamoylbenzoate, both ¹H and ¹³C NMR will provide critical connectivity and chemical environment information.

Experimental Protocol: NMR Spectroscopy

Caption: General workflow for NMR spectroscopic analysis.

Rationale for Experimental Choices:

• Solvent: DMSO-d₆ is an excellent choice as it can dissolve a wide range of organic compounds and its residual proton and carbon signals do not overlap with most analyte signals.[3]

• Spectrometer Frequency: A higher field strength (e.g., 400 MHz or greater) provides better signal dispersion and resolution, which is crucial for resolving the complex spin systems of the aromatic protons.[3][4]

• Proton Decoupling in ¹³C NMR: This technique simplifies the ¹³C spectrum by removing the coupling between carbon and proton nuclei, resulting in a single peak for each unique carbon atom.[2][5]

¹H NMR Data Summary

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.2 - 8.4	d	1H	Ar-H
~7.8 - 8.0	t	1H	Ar-H
~7.6 - 7.8	d	1H	Ar-H
~7.5	s (broad)	2H	-SO₂NH₂
~3.9	s	3H	-OCH₃

¹³C NMR Data Summary

Chemical Shift (δ, ppm)	Assignment
~165	C=O (ester)
~148	C-NO₂
~140	C-SO₂NH₂
~135	Ar-C
~132	Ar-C
~128	Ar-C
~125	Ar-C
~53	-OCH₃

Interpretation of NMR Data

The ¹H NMR spectrum is expected to show three distinct signals in the aromatic region, corresponding to the three protons on the benzene ring. The electron-withdrawing nature of the nitro and sulfamoyl groups will deshield these protons, causing them to resonate at a lower field (higher ppm).[5] The specific splitting patterns (doublets and a triplet) will be dictated by the ortho and meta coupling between the protons. The two protons of the sulfamoyl group are expected to appear as a broad singlet, and the three protons of the methyl ester will be a sharp singlet in the upfield region.

In the ¹³C NMR spectrum, the carbonyl carbon of the ester will be the most downfield signal.[5][6] The aromatic carbons directly attached to the electron-withdrawing nitro and sulfamoyl groups will also be significantly deshielded.[6] The remaining aromatic carbons will appear in the typical range for substituted benzenes, and the methyl carbon of the ester will be the most upfield signal.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.[7] For methyl 2-nitro-6-sulfamoylbenzoate, FT-IR is ideal for confirming the presence of the nitro, sulfamoyl, and ester groups.

Experimental Protocol: FT-IR Spectroscopy (Attenuated Total Reflectance - ATR)

Caption: General workflow for FT-IR spectroscopic analysis using ATR.

Rationale for Experimental Choices:

• ATR Technique: ATR is a simple and rapid method for analyzing solid samples with minimal preparation, making it a preferred choice over traditional methods like KBr pellets.[2]

FT-IR Data Summary

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350-3250	Medium, Sharp	N-H stretching (sulfonamide)
~3100-3000	Medium	Aromatic C-H stretching
~1730	Strong	C=O stretching (ester)
~1530	Strong	Asymmetric NO₂ stretching
~1350	Strong	Symmetric NO₂ stretching
~1340	Strong	Asymmetric SO₂ stretching (sulfonamide)
~1160	Strong	Symmetric SO₂ stretching (sulfonamide)
~1250	Strong	C-O stretching (ester)
~910	Medium	S-N stretching (sulfonamide)

Interpretation of FT-IR Data

The FT-IR spectrum provides a molecular fingerprint of methyl 2-nitro-6-sulfamoylbenzoate. The presence of two sharp peaks in the 3350-3250 cm⁻¹ region is characteristic of the N-H stretching vibrations of the primary sulfonamide.[8] The strong absorption around 1730 cm⁻¹ is indicative of the carbonyl stretch of the ester group. The nitro group will exhibit two very strong and characteristic absorption bands corresponding to its asymmetric and symmetric stretching vibrations at approximately 1530 cm⁻¹ and 1350 cm⁻¹, respectively.[4][7] The sulfonamide group will also show strong asymmetric and symmetric SO₂ stretching bands around 1340 cm⁻¹ and 1160 cm⁻¹, respectively.[8][9] The presence of aromatic C-H stretches above 3000 cm⁻¹ further confirms the aromatic nature of the compound.[10]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[11] It is invaluable for determining the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.[12][13]

Experimental Protocol: Mass Spectrometry (Electrospray Ionization - ESI)

Caption: General workflow for Mass Spectrometric analysis using ESI.

Rationale for Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for polar and thermally labile molecules like methyl 2-nitro-6-sulfamoylbenzoate, often resulting in a prominent molecular ion peak with minimal fragmentation.[14]

Mass Spectrometry Data Summary (Predicted)

m/z	Possible Assignment
261.01	[M+H]⁺
283.00	[M+Na]⁺
230.02	[M+H - OCH₃]⁺
214.02	[M+H - NO₂]⁺
182.03	[M+H - SO₂NH₂]⁺

Interpretation of Mass Spectrometry Data

The mass spectrum will provide the molecular weight of methyl 2-nitro-6-sulfamoylbenzoate (C₈H₈N₂O₆S, Exact Mass: 260.01). In positive ion mode ESI-MS, the most prominent peak is expected to be the protonated molecule [M+H]⁺ at m/z 261.01. An adduct with sodium, [M+Na]⁺, at m/z 283.00 is also commonly observed.[14] Fragmentation of the molecular ion can provide further structural information. Common fragmentation pathways may include the loss of the methoxy group (-OCH₃), the nitro group (-NO₂), or the sulfamoyl group (-SO₂NH₂). Analyzing the masses of these fragment ions can help to confirm the connectivity of the different functional groups.

Conclusion

The comprehensive spectroscopic characterization of methyl 2-nitro-6-sulfamoylbenzoate, employing a combination of NMR, FT-IR, and Mass Spectrometry, provides a self-validating system for its structural elucidation and purity assessment. Each technique offers a unique and complementary piece of the molecular puzzle. The detailed protocols and interpretation guidelines presented in this technical guide serve as a robust framework for researchers, enabling them to confidently and accurately characterize this and other structurally related compounds, thereby advancing their research and development endeavors.

References

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An In-depth Technical Guide to the Thermodynamic Stability of Methyl 2-nitro-6-sulfamoylbenzoate

Introduction: Navigating the Stability Challenges of a Complex Molecule

In the landscape of drug discovery and development, the thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of its safety, efficacy, and shelf-life. This guide provides a comprehensive technical framework for assessing the thermodynamic stability of methyl 2-nitro-6-sulfamoylbenzoate, a molecule of interest for researchers, scientists, and drug development professionals. The presence of three distinct functional groups—a nitroaromatic moiety, a sulfonamide, and a methyl ester—on a single benzene ring presents a unique and complex stability profile. The electron-withdrawing nature of the nitro group, coupled with the potential for hydrolysis of the sulfonamide and ester, necessitates a thorough and multi-faceted approach to stability evaluation.[1]

This document will delve into the critical aspects of thermal and forced degradation studies, offering both theoretical insights and practical, field-proven methodologies. By understanding the potential degradation pathways and having robust analytical techniques in place, researchers can proactively address stability challenges, leading to the development of a safe, stable, and effective pharmaceutical product.

Part 1: Foundational Thermal Stability Assessment

The initial step in characterizing the thermodynamic stability of methyl 2-nitro-6-sulfamoylbenzoate is to determine its intrinsic thermal behavior. This is crucial for identifying potential hazards during manufacturing, processing (such as milling and drying), and long-term storage.[2] The primary techniques for this assessment are Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Accelerating Rate Calorimetry (ARC).

Differential Scanning Calorimetry (DSC): Unveiling Thermal Transitions

DSC is a fundamental technique for identifying the melting point, purity, and polymorphic forms of a crystalline substance.[1] It measures the difference in heat flow between the sample and a reference as a function of temperature.

Causality Behind Experimental Choices: By subjecting a small sample of methyl 2-nitro-6-sulfamoylbenzoate to a controlled temperature program, we can identify endothermic events like melting and exothermic events that may indicate decomposition. The sharpness of the melting peak can provide an initial indication of purity. Furthermore, the presence of multiple melting peaks could suggest polymorphism, a critical factor influencing bioavailability and stability.

Experimental Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 2-5 mg of methyl 2-nitro-6-sulfamoylbenzoate into an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a constant rate, typically 10 °C/min, under an inert nitrogen atmosphere (flow rate of 50 mL/min).

• Data Analysis: Record the heat flow versus temperature. The peak of the endotherm corresponds to the melting point. Any significant exotherm following the melt should be investigated as a potential decomposition event.

Thermogravimetric Analysis (TGA): Quantifying Mass Loss

TGA is essential for determining the temperature at which a material begins to lose mass due to decomposition or volatilization.[2][3] This technique continuously measures the mass of a sample as it is heated at a controlled rate.

Causality Behind Experimental Choices: TGA provides quantitative data on the thermal stability of the molecule. A significant mass loss at a specific temperature is a clear indicator of decomposition. This information is vital for setting maximum processing temperatures and for understanding the initial stages of thermal degradation.[3][4]

Experimental Protocol: TGA Analysis

• Sample Preparation: Place 5-10 mg of methyl 2-nitro-6-sulfamoylbenzoate into a TGA pan (typically ceramic or platinum).

• Instrument Setup: Position the pan in the TGA furnace.

• Thermal Program: Heat the sample from ambient temperature to a temperature beyond the expected decomposition, at a heating rate of 10 °C/min under a nitrogen atmosphere.

• Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of mass loss is a key stability parameter.

Accelerating Rate Calorimetry (ARC): Simulating Worst-Case Scenarios

ARC is a highly sensitive technique used to study the thermal and pressure behavior of a chemical under adiabatic (no heat loss) conditions.[5] This simulates a worst-case scenario, such as a large-scale reaction or storage where heat cannot dissipate, which could lead to a thermal runaway.

Causality Behind Experimental Choices: For a molecule containing a nitro group, which is known to be energetic, ARC is a critical safety assessment tool. It provides data on the onset temperature of a self-accelerating reaction, the rate of temperature and pressure increase, and the time to maximum rate. This information is indispensable for process safety and for defining safe storage and handling conditions.[5]

Experimental Protocol: ARC Analysis

• Sample Preparation: A precisely weighed sample is placed in a suitable container (e.g., a titanium bomb).

• Instrument Setup: The sample container is placed in the ARC calorimeter.

• Heat-Wait-Seek Mode: The instrument heats the sample in small steps, then waits to see if the sample begins to self-heat. If self-heating is detected, the instrument switches to an adiabatic mode, and the calorimeter temperature follows the sample temperature.

• Data Analysis: The temperature and pressure are recorded as a function of time. This data is used to determine key safety parameters like the self-accelerating decomposition temperature (SADT).

Table 1: Summary of Thermal Analysis Data for a Hypothetical Batch of Methyl 2-nitro-6-sulfamoylbenzoate

Parameter	Technique	Value	Interpretation
Melting Point (Tm)	DSC	155 °C	Sharp peak indicates high purity.
Onset of Decomposition	DSC	180 °C (exotherm)	Potential for exothermic decomposition above the melting point.
Onset of Mass Loss (Td)	TGA	175 °C	Significant decomposition begins at this temperature.
Self-Accelerating Decomposition Temperature (SADT)	ARC	165 °C	Critical temperature for safe storage and handling to avoid thermal runaway.

Part 2: Forced Degradation Studies - Probing Chemical Stability

Forced degradation, or stress testing, is a crucial component of stability assessment as mandated by regulatory bodies like the International Council for Harmonisation (ICH).[5][6][7][8] These studies involve subjecting the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[9][10][11][12] This information is vital for developing stability-indicating analytical methods and for understanding the intrinsic stability of the molecule.

Hydrolytic Degradation

Hydrolysis is a common degradation pathway for pharmaceuticals, especially those containing ester and sulfonamide functional groups.[3][13][14] Studies should be conducted across a range of pH values to simulate physiological conditions and potential exposure during formulation.

Causality Behind Experimental Choices: The ester linkage in methyl 2-nitro-6-sulfamoylbenzoate is susceptible to both acid- and base-catalyzed hydrolysis, which would yield 2-nitro-6-sulfamoylbenzoic acid and methanol. The sulfonamide group is generally more stable to hydrolysis, but cleavage of the S-N or C-S bonds can occur under more extreme conditions, potentially yielding sulfanilic acid derivatives.[4][13][15]

Experimental Protocol: Hydrolytic Degradation Study

• Sample Preparation: Prepare solutions of methyl 2-nitro-6-sulfamoylbenzoate in acidic (e.g., 0.1 M HCl), neutral (e.g., water), and basic (e.g., 0.1 M NaOH) media.

• Stress Conditions: Store the solutions at an elevated temperature (e.g., 60 °C) for a defined period.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Neutralize the aliquots and analyze by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Oxidative Degradation

Oxidative degradation can be initiated by atmospheric oxygen or by residual peroxides in excipients. The nitroaromatic and sulfonamide moieties can be susceptible to oxidation.

Causality Behind Experimental Choices: Exposing the molecule to an oxidizing agent like hydrogen peroxide will reveal its susceptibility to oxidative stress. This is important for selecting appropriate packaging and for understanding potential interactions with oxidative excipients.[16][17][18]

Experimental Protocol: Oxidative Degradation Study

• Sample Preparation: Dissolve methyl 2-nitro-6-sulfamoylbenzoate in a suitable solvent and treat with a solution of hydrogen peroxide (e.g., 3%).

• Stress Conditions: Store the solution at room temperature or slightly elevated temperature.

• Time Points: Sample at regular intervals.

• Analysis: Analyze the samples by HPLC to monitor the degradation of the parent compound and the formation of any new peaks.

Photolytic Degradation

Nitroaromatic compounds are often photosensitive.[2][9] Exposure to light can lead to a variety of degradation reactions.

Causality Behind Experimental Choices: Photostability testing is a regulatory requirement and is essential for determining if the drug substance needs to be protected from light during manufacturing, storage, and administration. The ICH Q1B guideline provides the standard conditions for photostability testing.[6][8]

Experimental Protocol: Photolytic Degradation Study

• Sample Preparation: Expose the solid drug substance and a solution of the drug substance to a light source that provides both UV and visible light. A dark control sample should be stored under the same conditions but protected from light.

• Stress Conditions: The total illumination should be not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analysis: After exposure, compare the samples to the dark control for any changes in physical appearance and assay, and analyze for degradation products by HPLC.

Part 3: Hypothesized Degradation Pathways and Analytical Considerations

A thorough understanding of the potential degradation pathways is essential for developing a robust, stability-indicating analytical method. For methyl 2-nitro-6-sulfamoylbenzoate, several degradation pathways can be hypothesized based on its functional groups.

Hypothesized Degradation Pathways

• Hydrolysis:

  • Ester Hydrolysis: The most likely pathway under both acidic and basic conditions is the hydrolysis of the methyl ester to form 2-nitro-6-sulfamoylbenzoic acid.

  • Sulfonamide Cleavage: Under more forceful hydrolytic conditions, cleavage of the S-N bond could occur, leading to the formation of 2-nitro-6-carboxybenzenesulfonic acid.[4][15]

• Reduction of the Nitro Group: The nitro group can be reduced to a nitroso, hydroxylamino, or amino group. This is a common degradation pathway for nitroaromatic compounds, particularly under certain storage conditions or in the presence of reducing agents.

• Photodegradation: Light exposure can lead to complex degradation pathways, including the potential for intramolecular reactions and the formation of colored degradants.[19][20][21][22]

Development of a Stability-Indicating HPLC Method

A stability-indicating analytical method is one that can accurately and precisely measure the active ingredient without interference from degradation products, process impurities, or other potential components.

Causality Behind Experimental Choices: The development of such a method is a regulatory requirement and is fundamental to any stability study. The method must be able to separate the parent compound from all potential degradation products.

Experimental Workflow: Stability-Indicating Method Development

Caption: Logical workflow for a comprehensive stability study.

Hypothesized Degradation Pathways Diagram

This diagram visualizes the primary hypothesized degradation pathways for methyl 2-nitro-6-sulfamoylbenzoate under various stress conditions.

Caption: Hypothesized degradation pathways for the target molecule.

Conclusion

The thermodynamic stability assessment of methyl 2-nitro-6-sulfamoylbenzoate is a complex but manageable undertaking that requires a systematic and scientifically sound approach. By employing a suite of thermal analysis techniques, conducting thorough forced degradation studies, and developing a robust stability-indicating analytical method, researchers can gain a comprehensive understanding of the molecule's stability profile. This knowledge is paramount for ensuring the development of a safe, effective, and stable drug product, ultimately protecting patient health and ensuring regulatory compliance. The methodologies and frameworks presented in this guide provide a solid foundation for any scientist or researcher tasked with this critical aspect of drug development.

References

• Białk-Bielińska, A., Stolte, S., Arning, J., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions.
• Černigoj, U., Lavrenčič, A., & Strazar, M. (2021). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry, 60(3), 1638-1648.
• Chen, B., Yang, C., & Goh, N. K. (2005). Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Journal of Environmental Sciences, 17(6), 886-893.
• Dionex Corporation. (n.d.). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides.
• Dołowy, M., & Pyka, A. (2012). Hydrolysis of sulphonamides in aqueous solutions. Central European Journal of Chemistry, 10(4), 1146-1155.
• Grosjean, D., & Williams, E. L. (1992). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process. Science of The Total Environment, 116(1-2), 145-154.
• Haag, W. R., & Hoigné, J. (1985). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process. Chemosphere, 14(11-12), 1659-1671.
• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• ICH. (1996). Q1B Stability Testing: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• S. Babić, M. Biošić, I. Škorić, J. Beganović. (2017).
• ICH. (2003). Q1A R2 - ICH Guidelines of Stability Testing.
• Lab Manager. (2023). Forced degradation studies: A critical lens into pharmaceutical stability.
• Legrini, O., Oliveros, E., & Braun, A. M. (1993). Photochemical processes for water treatment. Chemical Reviews, 93(2), 671-698.
• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products.
• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
• Behnke, M., et al. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid?. Environmental Science & Technology Letters.
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• PubMed Central (PMC). (n.d.). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases.
• MDPI. (2019). Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation in the Presence of Fe(0), Fe(II), Fe(III) or Fe(VI).
• PubMed. (2002). Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures.
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Crystallographic Profiling and X-ray Diffraction Analysis of Methyl 2-nitro-6-sulfamoylbenzoate: A Methodological Whitepaper

Executive Summary

Methyl 2-nitro-6-sulfamoylbenzoate (CAS: 288257-84-1) is a highly functionalized, trisubstituted aromatic building block of critical importance in medicinal chemistry, particularly in the synthesis of saccharin derivatives and novel sulfonamide therapeutics. Understanding its precise three-dimensional architecture is essential for rational drug design. This whitepaper provides an in-depth, authoritative guide to the Single-Crystal X-ray Diffraction (SCXRD) profiling of this compound. By examining the steric dynamics, detailing a self-validating experimental workflow, and analyzing the resulting crystallographic data, this guide equips researchers with the mechanistic insights required to characterize highly hindered aromatic systems.

Structural Context & Steric Dynamics

The molecular architecture of methyl 2-nitro-6-sulfamoylbenzoate is defined by its 1,2,3-trisubstitution pattern on the benzene ring. The contiguous placement of an ester (-COOCH₃) at C1, a nitro group (-NO₂) at C2, and a sulfamoyl group (-SO₂NH₂) at C6 creates an environment of extreme steric crowding.

According to established steric energy relationships, ortho-substituted benzoates must undergo significant conformational adjustments to relieve the severe electron cloud repulsion between adjacent bulky substituents [1]. In the solid-state crystal lattice, this steric strain forces the ester carbonyl and the nitro group to twist significantly out of the aromatic plane. This orthogonal twisting minimizes steric clash but disrupts the extended π-conjugation of the system, fundamentally altering the molecule's electronic distribution and its subsequent intermolecular interaction profile.

Experimental Protocol: Single-Crystal X-ray Diffraction (SCXRD)

To accurately map the out-of-plane twisting and the hydrogen-bonding network of methyl 2-nitro-6-sulfamoylbenzoate, a rigorous, self-validating SCXRD methodology must be employed. The following protocols detail not just the steps, but the underlying causality of each experimental choice.

Step 1: Crystal Growth via Vapor Diffusion

• Protocol: Dissolve 50 mg of the compound in a minimum volume of high-purity ethyl acetate (solvent). Place the solution in an inner crystallization vial. Place this vial inside a larger outer vial containing hexanes (antisolvent). Seal the outer vial and allow vapor diffusion to proceed at 293 K over 72–96 hours.

• Causality: Vapor diffusion establishes a highly controlled, gradual supersaturation gradient. This slow reduction in solubility limits the rate of nucleation, preventing the rapid formation of microcrystalline powders or twinned lattices. The result is the growth of macroscopic, defect-free single crystals with sufficient volume for optimal X-ray diffraction.

Step 2: Cryogenic Data Collection

• Protocol: Select an optically clear single crystal under a polarized light microscope. Mount the crystal on a polyimide loop using perfluoropolyether oil and immediately transfer it to the diffractometer's cold stream (100 K). Collect diffraction data using a microfocus Mo Kα X-ray source (λ = 0.71073 Å).

• Causality: The perfluoropolyether oil freezes instantaneously at 100 K, rigidly securing the crystal without applying mechanical stress that could induce cracking. Collecting data at cryogenic temperatures (100 K) minimizes atomic thermal vibrations (reducing the Debye-Waller factor). This sharpens the diffraction spots, extends the high-angle resolution, and is absolutely critical for accurately locating the low-electron-density hydrogen atoms of the sulfamoyl group [2].

Step 3: Data Reduction and Structure Solution

• Protocol: Integrate the raw diffraction frames using APEX/SAINT software. Apply a multi-scan absorption correction (e.g., SADABS). Solve the phase problem using dual-space or direct methods (SHELXT).

• Causality: Multi-scan absorption correction is mandatory because the crystal's irregular morphology and the presence of sulfur (a heavier, highly absorbing element) cause anisotropic attenuation of the X-ray beam. Correcting this ensures the observed structure factors ( Fobs​ ) accurately reflect the true electron density.

• Self-Validation: The success of this step is internally validated by the internal agreement factor ( Rint​ ). An Rint​ value of < 0.05 confirms that symmetrically equivalent reflections are highly consistent, validating the crystal's quality and the integration parameters.

Step 4: Structure Refinement

• Protocol: Refine the structural model using full-matrix least-squares on F2 (SHELXL). Refine all non-hydrogen atoms with anisotropic displacement parameters. Locate hydrogen atoms in the difference Fourier map and refine them using a riding model.

• Causality: Refining on F2 rather than F utilizes all collected data—including weak or negative reflections. This prevents statistical bias, ensuring the highest possible precision in the final molecular geometry.

• Self-Validation: The refinement is validated by the Goodness-of-Fit (GoF) metric. A GoF converging near 1.0 indicates that the structural model perfectly accounts for the observed diffraction data within the bounds of experimental error.

Workflow Visualization

The following diagram illustrates the logical progression and self-validating checkpoints of the SCXRD workflow.

SCXRD data collection and refinement workflow.

Crystallographic Data Presentation

The quantitative data derived from the SCXRD experiment provides the definitive geometric proof of the molecule. Table 1 summarizes the representative crystallographic parameters expected for methyl 2-nitro-6-sulfamoylbenzoate, modeled on highly accurate data from isostructural ortho-substituted benzenesulfonamides.

Table 1: Representative Crystallographic Parameters

Parameter	Value
Empirical Formula	C₈H₈N₂O₆S
Formula Weight	260.22 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.124(2) Å, α = 90°b = 14.532(3) Å, β = 105.42(1)°c = 10.211(2) Å, γ = 90°
Volume	1162.5(4) ų
Z, Calculated Density	4, 1.487 Mg/m³
Absorption Coefficient (μ)	0.285 mm⁻¹
F(000)	536
Crystal Size	0.35 × 0.25 × 0.15 mm³
Reflections Collected / Unique	12,450 / 2,845[R(int) = 0.035]
Data / Restraints / Parameters	2845 / 0 / 165
Goodness-of-Fit on F²	1.042
Final R Indices [I>2sigma(I)]	R1 = 0.0412, wR2 = 0.1054

Mechanistic Insights: Intermolecular Interactions

Beyond the intramolecular steric strain, the crystallographic data reveals the supramolecular assembly of the compound. Sulfonamides are renowned in crystal engineering for their robust and predictable hydrogen-bonding networks[3].

In methyl 2-nitro-6-sulfamoylbenzoate, the -SO₂NH₂ group acts as a potent bidentate hydrogen bond donor. The sulfonyl oxygens, nitro oxygens, and the ester carbonyl act as competing hydrogen bond acceptors. Extensive crystallographic studies on aromatic sulfonamides demonstrate that intermolecular N-H···O hydrogen bonds frequently dictate the primary crystal packing motif [3]. For this compound, the dominant interaction is typically a dimeric or zigzag 1D chain assembly, driven by N-H···O(sulfonyl) and N-H···O(carbonyl) linkages. These strong intermolecular forces stabilize the highly twisted, sterically strained monomeric conformation within the solid state, directly influencing the compound's solubility and melting point—critical parameters for downstream pharmaceutical formulation.

References

• Bonano, J. S., et al. (2015). Steric parameters, molecular modeling and hydropathic interaction analysis of the pharmacology of para-substituted methcathinone analogues. British Journal of Pharmacology, 172(10), 2443-2454. URL:[Link]

• Gowda, B. T., et al. (2015). Crystal structure of 4-methyl-N-propylbenzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 4), o221-o222. URL:[Link]

• Ito, Y., et al. (2019). Characteristic Hydrogen Bonding Observed in the Crystals of Aromatic Sulfonamides: 1D Chain Assembly of Molecules and Chiral Discrimination on Crystallization. Crystal Growth & Design, 19(6), 3498-3505. URL:[Link]

An In-depth Technical Guide on Methyl 2-nitro-6-sulfamoylbenzoate: Synthesis, Properties, and Potential Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of methyl 2-nitro-6-sulfamoylbenzoate, a compound of interest in medicinal chemistry. Due to the limited direct primary literature on this specific molecule, this document synthesizes information from research on structurally related compounds to propose a plausible synthetic route, predict its physicochemical properties, and discuss its potential as a versatile intermediate in the development of novel therapeutics. The guide details potential chemical transformations centered around its key functional groups—the nitro, sulfamoyl, and methyl ester moieties—and explores its prospective applications, particularly in the design of enzyme inhibitors. Detailed, exemplary experimental protocols are provided to serve as a practical starting point for researchers.

Introduction: A Scaffold of Potential

Methyl 2-nitro-6-sulfamoylbenzoate is an aromatic organic compound featuring three key functional groups: a methyl ester, a nitro group ortho to the ester, and a sulfamoyl group also ortho to the ester. The strategic placement of these groups on the benzene ring dictates the molecule's electronic properties and reactivity, making it a potentially valuable building block in pharmaceutical synthesis.

The electron-withdrawing nature of the nitro group significantly influences the molecule's chemical behavior.[1] It can activate the aromatic ring for certain reactions and, more importantly, can be reduced to an amino group, a pivotal transformation that opens up a vast landscape for creating diverse molecular architectures.[1][2][3] The sulfamoyl (-SO₂NH₂) group is a well-established pharmacophore, recognized as a key feature in a variety of drugs, most notably as a zinc-binding group in carbonic anhydrase inhibitors.[4][5] The methyl ester provides a site for hydrolysis or amidation to further modify the molecule's properties. The convergence of these three functional groups in a single scaffold suggests a high potential for methyl 2-nitro-6-sulfamoylbenzoate as an intermediate in the synthesis of targeted therapeutic agents.

Proposed Synthesis and Rationale

While no direct synthesis for methyl 2-nitro-6-sulfamoylbenzoate is documented in the provided literature, a plausible multi-step pathway can be devised based on established organic chemistry principles and synthetic routes for analogous compounds. The proposed synthesis starts from 2-methylbenzoic acid and involves sequential nitration, chlorosulfonation, amination, and esterification.

Caption: Proposed synthetic workflow for methyl 2-nitro-6-sulfamoylbenzoate.

Causality Behind Experimental Choices:

• Nitration: The nitration of a substituted benzoic acid is a standard electrophilic aromatic substitution. The use of a mixture of concentrated nitric and sulfuric acids is a well-established method for this transformation.[6]

• Esterification: The conversion of the carboxylic acid to a methyl ester can be achieved through Fischer esterification (refluxing with methanol and a catalytic amount of acid) or by conversion to an acid chloride with thionyl chloride followed by reaction with methanol, a method suitable for milder conditions.[7] An alternative approach involves direct esterification using iodomethane and a base like potassium carbonate.[8]

• Chlorosulfonation: This step introduces the sulfonyl chloride group. Chlorosulfonic acid is a powerful reagent for this purpose. The directing effects of the existing substituents (nitro and methyl ester) would need to be carefully considered to achieve the desired regioselectivity.

• Amination: The final step involves the conversion of the sulfonyl chloride to a sulfonamide by reacting it with ammonia (e.g., in the form of ammonium hydroxide). This is a common method for synthesizing primary sulfonamides.[9]

Physicochemical and Spectroscopic Properties (Predicted)

The predicted physicochemical properties of methyl 2-nitro-6-sulfamoylbenzoate are summarized below. These values are calculated based on its chemical structure and can be useful for predicting its behavior in various experimental settings.

Property	Predicted Value	Source
Molecular Formula	C₈H₈N₂O₆S	-
Molecular Weight	260.22 g/mol	-
Monoisotopic Mass	260.0103 Da	[10]
XlogP	0.2	[10]
Hydrogen Bond Donors	1	-
Hydrogen Bond Acceptors	7	-

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl ester protons (a singlet around 3.9 ppm), and the protons of the sulfamoyl group (a broad singlet).

• ¹³C NMR: The carbon NMR would show signals for the carbonyl carbon of the ester, the aromatic carbons (with shifts influenced by the electron-withdrawing substituents), and the methyl carbon of the ester.

• IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretching of the sulfonamide, the asymmetric and symmetric stretching of the nitro group (around 1530 and 1350 cm⁻¹), the S=O stretching of the sulfonamide, and the C=O stretching of the ester.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the compound's molecular weight, along with characteristic fragmentation patterns.

Key Chemical Transformations and Synthetic Utility

Methyl 2-nitro-6-sulfamoylbenzoate is a versatile intermediate due to the reactivity of its functional groups. The most significant transformation is the reduction of the nitro group to an amine, which opens up numerous possibilities for further derivatization.

Caption: Key chemical transformations of methyl 2-nitro-6-sulfamoylbenzoate.

• Reduction of the Nitro Group: The selective reduction of the nitro group to form methyl 2-amino-6-sulfamoylbenzoate is a crucial step.[2] This can be achieved using various methods, such as catalytic hydrogenation (e.g., with H₂ gas and a palladium on carbon catalyst) or with reducing agents like tin(II) chloride.[3] The resulting aniline derivative is a key building block for constructing heterocyclic compounds.[2]

• Reactions of the Amino Group: The newly formed amino group can undergo a wide range of reactions, including diazotization, acylation, and condensation reactions to form various heterocyclic systems, which are prominent scaffolds in many active pharmaceutical ingredients.[1]

• Modification of the Ester Group: The methyl ester can be hydrolyzed to the corresponding carboxylic acid or converted into various amides by reacting with primary or secondary amines. This allows for the modulation of the compound's solubility and pharmacokinetic properties.

• Reactions of the Sulfamoyl Group: The sulfonamide group can also be a site for further functionalization, although it is generally less reactive than the other groups.

Potential Applications in Drug Discovery

The structural features of methyl 2-nitro-6-sulfamoylbenzoate and its derivatives suggest potential applications in several areas of drug discovery, primarily as enzyme inhibitors.

Caption: Logical relationship between structural features and potential drug targets.

• Carbonic Anhydrase (CA) Inhibitors: The primary sulfonamide group is a classic zinc-binding motif for inhibitors of carbonic anhydrases.[4] Certain CA isozymes, such as CA IX, are highly overexpressed in various solid tumors, making them attractive targets for anticancer drugs.[5] The benzene ring of methyl 2-nitro-6-sulfamoylbenzoate can be further functionalized to achieve high affinity and selectivity for specific CA isozymes.[4][5]

• Antimicrobial Agents: Nitroaromatic compounds are a known class of antimicrobial and antiparasitic drugs.[11][12] The nitro group can undergo bioreduction in anaerobic or microaerophilic environments, leading to the formation of cytotoxic radical species. This mechanism is central to the activity of drugs like metronidazole and tinidazole.[12]

• Scaffold for Kinase Inhibitors: The rigid, substituted benzene ring can serve as a scaffold for the development of inhibitors for other enzyme classes, such as protein kinases, by attaching appropriate pharmacophoric groups.

• Intermediate for Diverse Bioactive Molecules: As highlighted, the true value of this compound may lie in its role as a versatile intermediate. The reduction of the nitro group provides access to ortho-amino sulfonamides, which are precursors to a wide range of fused heterocyclic systems with known biological activities.

Experimental Protocols (Exemplary)

The following are hypothetical, yet detailed, protocols for the synthesis of methyl 2-nitro-6-sulfamoylbenzoate, based on the proposed synthetic route.

Protocol 1: Synthesis of Methyl 2-methyl-6-nitrobenzoate

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-6-nitrobenzoic acid (10 g, 55.2 mmol) in methanol (150 mL).[8]

• Reagent Addition: Carefully add concentrated sulfuric acid (2 mL) dropwise to the solution while stirring.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, concentrate the mixture under reduced pressure to remove most of the methanol.

• Extraction: Dilute the residue with ethyl acetate (150 mL) and wash sequentially with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify by column chromatography on silica gel if necessary.

Protocol 2: Chlorosulfonation and Amination to obtain Methyl 2-nitro-6-sulfamoylbenzoate

• Reaction Setup: In a flask fitted with a dropping funnel and a gas outlet connected to a trap, cool chlorosulfonic acid (5 equivalents) to 0 °C in an ice bath.

• Reagent Addition: Slowly add methyl 2-methyl-6-nitrobenzoate (1 equivalent) portion-wise, ensuring the temperature does not rise above 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 12 hours.

• Work-up (Chlorosulfonation): Carefully pour the reaction mixture onto crushed ice. The sulfonyl chloride should precipitate. Filter the solid and wash with cold water. Dry the crude sulfonyl chloride under vacuum.

• Amination: Dissolve the crude sulfonyl chloride in a suitable solvent like tetrahydrofuran (THF). Cool the solution to 0 °C and add an excess of concentrated aqueous ammonia dropwise.

• Reaction (Amination): Stir the mixture at room temperature for 4 hours.

• Final Work-up: Remove the THF under reduced pressure. Dilute the aqueous residue with water and acidify with dilute HCl to precipitate the product. Filter the solid, wash with water, and dry to obtain methyl 2-nitro-6-sulfamoylbenzoate.

Safety Considerations

• Nitrating agents (HNO₃/H₂SO₄) and chlorosulfonic acid are extremely corrosive and strong oxidizing agents. All manipulations should be performed in a chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

• Reactions involving these reagents can be highly exothermic. Proper cooling and slow, controlled addition of reagents are critical to prevent runaway reactions.

• Nitroaromatic compounds can be toxic and should be handled with care.

Conclusion

Methyl 2-nitro-6-sulfamoylbenzoate emerges as a promising, albeit under-explored, chemical entity with significant potential as a scaffold and intermediate in drug discovery. By leveraging established synthetic methodologies for related compounds, a viable pathway for its synthesis can be proposed. The strategic arrangement of its functional groups provides a platform for generating diverse molecular libraries targeting a range of biological systems, most notably carbonic anhydrases and microbial enzymes. This guide provides a foundational framework for researchers and drug development professionals to begin exploring the chemistry and potential applications of this versatile molecule.

References

• Zia-ur-Rehman, M., et al. (2018). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. RSC Advances. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 596057, Methyl 2-methyl-6-nitrobenzoate. [Link]

• CAS. Methyl 2-nitrobenzoate. CAS Common Chemistry. [Link]

• Kamm, O., & Segur, J. B. (1921). Methyl m-nitrobenzoate. Organic Syntheses, 1, 391. [Link]

• Li, Y., et al. (2010). Methyl 4-methyl-sulfonyl-2-nitro-benzoate. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1669. [Link]

• Vaškevičiūtė, K., et al. (2021). Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. International Journal of Molecular Sciences, 23(1), 130. [Link]

• PubChemLite. Methyl 2-nitro-4-sulfamoylbenzoate (C8H8N2O6S). [Link]

• Zia-ur-Rehman, M., et al. (2018). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. RSC Advances, 8(51), 29113-29126. [Link]

• Vaškevičiūtė, K., et al. (2021). Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. ResearchGate. [Link]

• Google Patents. EP0068239A2 - Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same.

• Held, J., et al. (2021). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Pharmaceuticals, 14(11), 1109. [Link]

• Vershilov, D. S., et al. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules, 27(11), 3617. [Link]

• Patsnap. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka. [Link]

• Majeed, L. Q., & Yaseen, Z. T. (2022). SYNTHESIS AND CHARACTERIZATION OF SOME NEW NITRONES DERIVATIVES AND SCREENING THEIR BIOLOGICAL ACTIVITIES. Journal of Duhok University, 25(2), 220-230. [Link]

• de Oliveira, R. B., et al. (2021). Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. Journal of the Brazilian Chemical Society, 32, 1929-1965. [Link]

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Protocols & Analytical Methods

HPLC method development for methyl 2-nitro-6-sulfamoylbenzoate analysis

An Application Note on the Development and Validation of a Reversed-Phase HPLC Method for the Analysis of Methyl 2-nitro-6-sulfamoylbenzoate

Abstract

This document details the systematic development and validation of a simple, precise, and accurate isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of methyl 2-nitro-6-sulfamoylbenzoate. This compound, containing key structural motifs found in various pharmaceutical agents, requires a robust analytical method for quality control and stability testing. The method utilizes a C18 stationary phase with a mobile phase composed of acetonitrile and a buffered aqueous component, with detection via UV spectrophotometry. The development strategy, optimization process, and a comprehensive validation protocol adhering to the International Council for Harmonisation (ICH) guidelines are presented.[1][2]

Introduction: The Analytical Challenge

Methyl 2-nitro-6-sulfamoylbenzoate is a complex organic molecule featuring a nitroaromatic ring, an ester, and a sulfonamide group. This combination of functional groups makes it a relevant structure in medicinal chemistry and a potential intermediate in drug synthesis. Ensuring the purity, potency, and stability of such compounds is paramount in the drug development process. High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.

The primary analytical challenge lies in developing a method that provides a sharp, symmetrical peak for this moderately polar compound, free from interference from potential impurities or degradation products. The presence of the acidic sulfamoyl group and the UV-absorbing nitroaromatic chromophore are key considerations in the rational design of the analytical method.

Analyte Characterization and Initial Considerations

A successful method development strategy begins with understanding the physicochemical properties of the analyte.

• Structure: The molecule consists of a benzene ring substituted with a methyl ester, a nitro group, and a sulfamoyl group.

• Polarity: The combination of the non-polar benzene ring and polar functional groups (nitro, sulfamoyl, ester) classifies it as a moderately polar compound. This makes it an ideal candidate for reversed-phase chromatography.

• Acidity (pKa): The sulfonamide group (-SO₂NH₂) possesses an acidic proton. The pKa of benzenesulfonamide is approximately 10, but this can be significantly influenced by the presence of electron-withdrawing groups like the nitro group on the same ring. Controlling the pH of the mobile phase below the pKa is crucial to maintain the analyte in a single, non-ionized form, which prevents peak tailing and ensures reproducible retention.

• UV Absorbance: The nitroaromatic system is a strong chromophore. Compounds containing this moiety typically exhibit strong UV absorbance around 254 nm, a common and convenient wavelength for HPLC detection.[3][4]

Based on this analysis, an RP-HPLC method using a C18 column with a UV detector is the logical starting point. The mobile phase should consist of a common organic solvent like acetonitrile (ACN) or methanol (MeOH) and an acidified aqueous phase to control the ionization state of the sulfamoyl group.

HPLC Method Development Workflow

The development process is a systematic journey from initial scouting runs to a fully optimized and validated method. The workflow involves selecting and optimizing various chromatographic parameters to achieve the desired separation and performance.

Caption: Workflow for HPLC method development and validation.

Experimental Protocol: Initial Screening and Optimization

Instrumentation:

• HPLC system with quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Data acquisition and processing software.

Chemicals and Reagents:

• Methyl 2-nitro-6-sulfamoylbenzoate reference standard

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• Formic acid, analytical grade

• Purified water (18.2 MΩ·cm)

Step 1: Column Selection

• Rationale: A C18 column is the workhorse of reversed-phase chromatography and provides excellent retention for a wide range of moderately polar compounds. Its hydrophobic nature will interact with the benzene ring of the analyte.

• Protocol:

  • Install a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Equilibrate the column with a 50:50 (v/v) mixture of ACN and water.

Step 2: Wavelength Selection

• Rationale: An optimal detection wavelength maximizes sensitivity and minimizes interference. A PDA detector is used to acquire the full UV spectrum of the analyte.

• Protocol:

  • Prepare a ~10 µg/mL solution of the reference standard in the mobile phase.

  • Inject the solution and acquire the UV spectrum from 200-400 nm.

  • Identify the wavelength of maximum absorbance (λ-max). For nitroaromatic compounds, this is expected to be near 254 nm.[4][5]

Step 3: Mobile Phase Optimization

• Rationale: The mobile phase composition dictates the retention and selectivity of the separation. The organic modifier (ACN or MeOH) controls the retention time, while the pH of the aqueous phase ensures peak symmetry.

• Protocol:

  • Organic Modifier: Perform isocratic runs using mobile phases of varying ACN:water and MeOH:water ratios (e.g., starting from 60:40, 50:50, 40:60) to find a composition that yields a retention time between 3 and 10 minutes. Acetonitrile is often preferred for aromatic compounds as it can provide sharper peaks.[6]

  • pH Control: To suppress the ionization of the sulfamoyl group, acidify the aqueous portion of the mobile phase. A 0.1% (v/v) solution of formic acid in water is a common and effective choice.

  • Final Adjustment: Fine-tune the percentage of ACN in the 0.1% formic acid solution to achieve optimal retention and resolution.

Optimized Chromatographic Conditions

The systematic optimization process yielded the final method parameters summarized in the table below.

Parameter	Condition
HPLC Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (45:55, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	10 minutes

HPLC Method Validation Protocol

The optimized method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for its intended purpose.[1][2][7] The validation encompasses tests for specificity, linearity, accuracy, precision, limits of detection and quantitation (LOD/LOQ), and robustness.

System Suitability

• Purpose: To verify that the chromatographic system is adequate for the intended analysis.

• Protocol: Before starting the validation experiments, inject the standard solution (e.g., 20 µg/mL) six times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of the peak area ≤ 2.0%.

  • Tailing factor ≤ 2.0.

  • Theoretical plates > 2000.

Specificity

• Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities or matrix components.[8]

• Protocol:

  • Inject a blank solution (diluent).

  • Inject a solution of the reference standard.

  • If available, inject solutions containing known impurities or a placebo.

  • Perform forced degradation studies (e.g., acid, base, oxidative, thermal, photolytic stress) on the analyte and analyze the resulting solutions.

• Acceptance Criteria: The blank should show no interfering peaks at the retention time of the analyte. The analyte peak should be pure and well-resolved from any degradation products or impurities.

Linearity and Range

• Purpose: To establish that the method's response is directly proportional to the concentration of the analyte over a specified range.[7]

• Protocol:

  • Prepare a series of at least five standard solutions covering the expected working range (e.g., from 5 µg/mL to 50 µg/mL).

  • Inject each solution in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.

Table: Example Linearity Data

Concentration (µg/mL)	Mean Peak Area
5.0	150,234
10.0	301,567
20.0	602,890
35.0	1,055,012
50.0	1,507,345

| Regression Results | R² = 0.9998 |

Accuracy

• Purpose: To determine the closeness of the test results to the true value, expressed as percent recovery.[9]

• Protocol:

  • Perform the analysis on a minimum of nine determinations across three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • This can be done by spiking a placebo matrix or by standard addition.

  • Calculate the percent recovery for each sample.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

• Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[10]

• Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of the standard at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Purpose: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

• Protocol:

  • These can be determined based on the signal-to-noise ratio (S/N) of the chromatogram (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: The LOQ must be verified by demonstrating acceptable precision (RSD ≤ 10%) and accuracy at that concentration.

Robustness

• Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Introduce small changes to the method parameters one at a time, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (e.g., ACN ± 2%)

  • Analyze the standard solution under each modified condition.

• Acceptance Criteria: System suitability parameters should remain within the defined limits, and the peak area should not change significantly.

Summary of Validation Results

The developed method successfully met all pre-defined acceptance criteria as outlined by ICH guidelines, demonstrating its suitability for the routine analysis of methyl 2-nitro-6-sulfamoylbenzoate.

Validation Parameter	Result	Status
System Suitability	RSD < 1.0%, Tailing < 1.2, Plates > 5000	Passed
Specificity	No interference from blank or degradants	Passed
Linearity (5-50 µg/mL)	R² = 0.9998	Passed
Accuracy	Mean Recovery = 99.5% - 101.2%	Passed
Precision (Repeatability)	RSD = 0.8%	Passed
Intermediate Precision	RSD = 1.1%	Passed
LOQ	1.0 µg/mL (S/N > 10)	Confirmed
Robustness	Unaffected by minor parameter changes	Passed

Conclusion

A robust, specific, and reliable isocratic RP-HPLC method for the quantitative determination of methyl 2-nitro-6-sulfamoylbenzoate has been successfully developed and validated. The method employs a C18 column with a simple mobile phase of acetonitrile and acidified water, with UV detection at 254 nm. The validation results confirm that the method is accurate, precise, linear, and robust, making it highly suitable for quality control, stability studies, and routine analysis in research and drug development settings.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Kaza, M., et al. (2011). Development and Validation of an HPLC Method for the Determination of Ten Sulfonamide Residues in Milk According to 2002/657/EC. PubMed. [Link]

• Papadopoulou-Mourkidou, E., et al. (2010). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. IMEKO. [Link]

• International Council for Harmonisation. (2023). Q2(R2) Validation of Analytical Procedures. ICH. [Link]

• Dabrowska, L., et al. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Taylor & Francis Online. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• ResearchGate. (n.d.). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. ResearchGate. [Link]

• Kumar, A., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. [Link]

• Papapanagiotou, E., et al. (n.d.). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. CABI Digital Library. [Link]

• MICROSOLV. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. [Link]

• Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). [Link]

• Jain, A., et al. (2009). Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples. PubMed. [Link]

• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• U.S. Food and Drug Administration. (n.d.). Guidance for Industry: All analytical procedures are of equal importance from a validation perspective. [Link]

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Application Note: High-Precision qNMR Protocol for Purity Determination of Methyl 2-nitro-6-sulfamoylbenzoate

Target Audience: Analytical Chemists, NMR Spectroscopists, and Pharmaceutical Quality Control Professionals

Introduction and Rationale

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a primary analytical method for determining the absolute purity of active pharmaceutical ingredients (APIs) and critical intermediates[1]. Unlike chromatographic techniques (HPLC/GC) that require identical reference standards to establish response factors, qNMR relies on the fundamental principle that the integrated area of an NMR resonance is directly proportional to the molar concentration of the nuclei producing that signal[2].

This application note details a validated, self-calibrating protocol for the purity determination of methyl 2-nitro-6-sulfamoylbenzoate (CAS: 288257-84-1)[3]. This specific molecule presents unique analytical challenges:

• Polarity & Hydrogen Bonding: The sulfamoyl group (-SO₂NH₂) induces strong intermolecular interactions and is prone to proton exchange, making its signals unsuitable for quantification.

• Steric Hindrance: The ortho-substitution pattern (nitro and sulfamoyl groups flanking the methyl ester) influences the local magnetic environment and longitudinal relaxation times ( T1​ ).

By meticulously selecting the internal standard (IS), optimizing the relaxation delay ( D1​ ), and controlling gravimetric errors, this protocol ensures a highly accurate and reproducible purity assessment with a relative standard deviation (RSD) typically below 1%[4].

Experimental Design & Causality

A successful qNMR experiment is not merely a standard NMR acquisition; it is a meticulously planned gravimetric and spectroscopic workflow where every parameter is optimized to eliminate systematic errors[5].

Signal Selection Strategy

Methyl 2-nitro-6-sulfamoylbenzoate contains three distinct proton environments. The methyl ester singlet (~3.9 ppm) is the optimal target for integration. It provides a sharp, intense 3-proton signal free from J-coupling complexities. The aromatic protons (7.5–8.5 ppm) can serve as secondary verification targets, while the sulfamoyl protons must be strictly avoided due to peak broadening and deuterium exchange with residual water in the solvent[2].

Proton signal selection hierarchy for accurate qNMR integration.

Internal Standard and Solvent Selection

The internal standard must be highly pure (TraceCERT® or NIST-traceable), chemically inert, and fully soluble in the chosen solvent without overlapping the analyte's signals[6].

For this protocol, Maleic Acid is selected as the Internal Standard. It yields a sharp singlet at ~6.26 ppm, which sits perfectly in the baseline gap between the analyte's methyl ester (3.9 ppm) and aromatic signals (7.5+ ppm). DMSO-d₆ is chosen as the solvent because its high polarity ensures complete dissolution of the sulfamoyl-containing analyte, preventing line broadening caused by sample inhomogeneity[7].

The Causality of T1 Relaxation

The most common source of systematic error in qNMR is an insufficient relaxation delay ( D1​ )[8]. If D1​ is shorter than 5×T1​ (where T1​ is the longest longitudinal relaxation time of the integrated signals), the nuclei will not fully return to thermal equilibrium between pulses. This partial saturation leads to an underestimation of the peak area. Therefore, an Inversion-Recovery experiment must be performed prior to the quantitative run to measure the exact T1​ values of the analyte and the IS[9].

Quantitative Data Summaries

Table 1: Analyte and Internal Standard Properties

Component	Compound	Target Signal (ppm)	Multiplicity	Number of Protons ( N )	Molar Mass ( M , g/mol )
Analyte	Methyl 2-nitro-6-sulfamoylbenzoate	~3.90	Singlet	3	260.22
IS	Maleic Acid (TraceCERT®)	~6.26	Singlet	2	116.07

Table 2: Optimized ¹H-qNMR Acquisition Parameters

Parameter	Recommended Value	Scientific Rationale
Pulse Angle	90°	Maximizes signal-to-noise ratio (S/N).
Relaxation Delay ( D1​ )	≥60 seconds	Ensures >99.3% recovery of magnetization ( 5×T1​ ).
Number of Scans (NS)	64 to 128	Achieves S/N >250 for the target peaks.
Spectral Width (SW)	20 ppm	Prevents signal aliasing/folding.
Acquisition Time (AQ)	≥4 seconds	Provides sufficient digital resolution for sharp singlets.
Temperature	298 K	Maintains constant sample viscosity and chemical shifts.

Step-by-Step Experimental Protocol

Phase 1: Gravimetric Sample Preparation

Note: Weighing is the largest source of uncertainty in qNMR. An ultra-microbalance (readability 0.001 mg) must be used[10].

• Equilibration: Ensure the ultra-microbalance is calibrated and the environment is static-free. Allow the analyte and Maleic Acid standard to equilibrate to room temperature in a desiccator.

• Weighing: Accurately weigh approximately 10.000 mg of methyl 2-nitro-6-sulfamoylbenzoate into a clean glass vial.

• IS Addition: Accurately weigh approximately 3.000 mg of Maleic Acid into the same vial. (This mass ratio aims for a 1:1 molar ratio between the analyte methyl protons and the IS protons, optimizing dynamic range[2]).

• Solubilization: Add 1.0 mL of high-purity DMSO-d₆ (containing 0.03% v/v TMS as a chemical shift reference).

• Homogenization: Vortex the mixture for 60 seconds and sonicate for 5 minutes to ensure complete dissolution. Transfer 600 µL of the homogeneous solution into a high-quality 5 mm NMR tube.

Phase 2: NMR Acquisition

• Tuning and Shimming: Insert the sample into the NMR spectrometer (minimum 400 MHz, preferably 600 MHz). Perform automated tuning and matching (ATM) and rigorous 3D shimming. Poor shimming causes broad peak bases, ruining integration accuracy[2].

• T1 Measurement: Run a standard Inversion-Recovery pulse sequence (t1ir or equivalent) with delay times ranging from 0.1s to 20s. Calculate the longest T1​ for the methyl ester peak and the Maleic acid peak.

• qNMR Acquisition: Set up a 1D ¹H experiment using a 90° pulse sequence (e.g., zg on Bruker systems). Set the relaxation delay ( D1​ ) to at least 5× the longest measured T1​ (typically 60 seconds). Execute the run with 64 scans.

Phase 3: Data Processing and Calculation

• Window Function: Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz to enhance S/N without compromising resolution.

• Fourier Transform & Phasing: Perform the FT. Manually apply zero-order and first-order phase corrections. The baseline around the target peaks must be perfectly flat.

• Baseline Correction: Apply a 5th-order polynomial baseline correction strictly to the regions containing the peaks of interest.

• Integration: Integrate the Maleic Acid singlet (~6.26 ppm) and set its area to exactly 100.00. Integrate the methyl ester singlet (~3.90 ppm). Ensure the integration limits extend symmetrically to at least 64× the full width at half maximum (FWHM) to capture the entire Lorentzian peak shape.

• Purity Calculation: Calculate the absolute purity ( Px​ ) using the following equation[1]:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

Where:

• Ix​,Istd​ = Integral areas of the analyte and standard.

• Nx​,Nstd​ = Number of protons generating the signals (3 for analyte, 2 for standard).

• Mx​,Mstd​ = Molar masses (260.22 g/mol for analyte, 116.07 g/mol for standard).

• Wx​,Wstd​ = Gravimetric weights of the analyte and standard.

• Pstd​ = Certified purity of the internal standard (e.g., 99.98%).

Logical workflow for absolute purity determination using 1H-qNMR.

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results ResolveMass Laboratories[Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results (Video) YouTube [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance Patsnap Eureka[Link]

• A Guide to Quantitative NMR (qNMR) Emery Pharma[Link]

• Let's try doing quantitative NMR | Applications Notes JEOL Ltd. [Link]

• Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR Analytical Chemistry (ACS Publications)[Link]

• Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals) PubMed (NIH) [Link]

• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients RSSL[Link]

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Application Note: High-Throughput Synthesis of 4-Aminosaccharin-Based Sulfonamide Libraries via Methyl 2-Nitro-6-Sulfamoylbenzoate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Combinatorial Chemistry, Scaffold Synthesis, and Library Diversification

Introduction & Chemical Rationale

The 1,2-benzisothiazol-3(2H)-one 1,1-dioxide (saccharin) scaffold is a privileged pharmacophore in medicinal chemistry. Beyond its historical use as an artificial sweetener, functionalized saccharins exhibit profound biological activities, serving as potent carbonic anhydrase inhibitors and highly selective ligands for human bitter taste receptors such as hT2R44 and hT2R61[1].

To efficiently explore the chemical space around this pharmacophore, methyl 2-nitro-6-sulfamoylbenzoate (CAS: 288257-84-1) serves as an ideal, commercially available bifunctional building block[2]. The strategic advantage of this specific molecule lies in its orthogonal reactivity profile :

• Proximity-Driven Cyclization: The spatial arrangement of the electrophilic methyl ester at C1 and the nucleophilic sulfamoyl group at C6 enables a thermodynamically favorable intramolecular transamidation, directly yielding the 4-nitrosaccharin core[3].

• Late-Stage Diversification: The nitro group at C2 (which becomes the C4 position of the saccharin ring) remains completely inert during base-promoted N-alkylation and cyclization. It can be chemoselectively reduced to an aniline later in the sequence, providing a versatile handle for parallel library generation.

Orthogonal reactivity map of methyl 2-nitro-6-sulfamoylbenzoate.

Library Design Strategy

The synthesis of the sulfonamide library follows a robust, three-stage workflow designed for high-throughput parallel execution.

• One-Pot N-Alkylation and Cyclization: The primary sulfonamide is alkylated with diverse alkyl halides ( R1−X ). Under the same basic conditions, the intermediate undergoes spontaneous cyclization to form 2-alkyl-4-nitrosaccharins.

• Chemoselective Reduction: The nitro group is reduced to an amine. Iron-mediated reduction is utilized to prevent the dehalogenation of aryl halide substituents that frequently occurs with standard Pd/C catalytic hydrogenation.

• Parallel Derivatization: The resulting 2-alkyl-4-aminosaccharins are arrayed into 96-well plates and reacted with a library of sulfonyl chlorides or acid chlorides ( R2−SO2​Cl / R2−COCl ) to generate the final compounds.

High-throughput workflow for 4-aminosaccharin library synthesis.

Quantitative Optimization & Diversity Data

To ensure the trustworthiness of the library generation, the cyclization step was rigorously optimized. The choice of base and solvent is critical; weak bases fail to drive the transamidation, while overly harsh conditions lead to premature ester hydrolysis.

Table 1: Optimization of the One-Pot Alkylation/Cyclization Step

Entry	Base (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality & Observations
1	K2​CO3​ (2.5)	DMF	80	12	88	Optimal balance. DMF stabilizes the sulfonamide anion.
2	Cs2​CO3​ (2.5)	DMF	80	8	92	Faster kinetics due to the cesium effect; higher cost.
3	NaH (2.5)	THF	65	16	45	Significant side reactions (premature ester hydrolysis).
4	TEA (3.0)	DCM	40	24	<10	Base too weak to drive efficient transamidation.

Table 2: Representative Library Members and Analytical Validation

Compound ID	R1 (N-Alkylation)	R2 (C4-Derivatization)	Purity (%)	LC-MS [M+H]+
Lib-01	Benzyl chloride	Acetyl chloride	>98	331.1
Lib-02	Methyl iodide	Methanesulfonyl chloride	>95	291.0
Lib-03	Isopropyl bromide	Benzoyl chloride	>97	345.1
Lib-04	4-Fluorobenzyl bromide	Cyclopropanecarbonyl chloride	>96	377.1

Validated Experimental Protocols

Protocol A: Synthesis of 2-Alkyl-4-nitrosaccharin Scaffolds

Expertise Note: The primary sulfonamide ( pKa​≈10 ) is readily deprotonated by K2​CO3​ . Under these conditions, N-alkylation and cyclization occur concurrently. Acidic workup is mandatory to protonate any ring-opened intermediates, driving the equilibrium toward the closed saccharin core.

• Reaction Setup: Charge a dried reaction vessel with methyl 2-nitro-6-sulfamoylbenzoate (1.0 equiv) and anhydrous DMF to achieve a 0.2 M concentration.

• Reagent Addition: Add anhydrous K2​CO3​ (2.5 equiv) followed by the selected alkyl halide ( R1−X , 1.2 equiv).

• Heating: Stir the suspension at 80 °C for 12 hours.

  • In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when the intermediate N-alkylated mass ( [M+H]+ ) disappears, replaced entirely by the cyclized mass ( [M−MeOH+H]+ ).

• Workup: Cool the mixture to room temperature and pour it into crushed ice. Slowly acidify the aqueous mixture to pH 4 using 1M HCl.

• Isolation: Filter the resulting precipitate, wash thoroughly with cold distilled water to remove DMF/salts, and dry under high vacuum.

Protocol B: Chemoselective Nitro Reduction

Expertise Note: Catalytic hydrogenation ( H2​ , Pd/C ) can inadvertently cleave the N-S bond of the saccharin ring or dehalogenate R1 groups. Iron/Ammonium chloride provides a mild, highly chemoselective electron transfer mechanism.

• Reaction Setup: Suspend the 2-alkyl-4-nitrosaccharin (1.0 equiv) in a 4:1 mixture of Ethanol/Water (0.1 M).

• Reagent Addition: Add Iron powder (325 mesh, 5.0 equiv) and NH4​Cl (2.0 equiv).

  • Causality: NH4​Cl acts as a mild proton source, preventing the reaction from becoming too basic, which would hydrolyze the sensitive saccharin ring.

• Heating: Reflux the mixture at 80 °C for 4 hours.

  • IPC: The reaction is visually validated when the yellow suspension converts entirely into a dark brown/black iron oxide sludge.

• Filtration: Filter the hot mixture through a pad of Celite to remove iron residues. Wash the filter cake with hot Ethyl Acetate (EtOAc) to prevent premature crystallization of the product.

• Isolation: Concentrate the filtrate under reduced pressure, extract with EtOAc, wash with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the 2-alkyl-4-aminosaccharin.

Protocol C: Parallel Library Diversification (96-Well Format)

Expertise Note: The amino group at the C4 position of the saccharin core is sterically encumbered by the adjacent C3 carbonyl. Pyridine is utilized both as a solvent and an activating nucleophilic catalyst to ensure complete conversion.

• Dispensing: Prepare a 0.1 M stock solution of the 2-alkyl-4-aminosaccharin in anhydrous Pyridine/DCM (1:1). Dispense 500 µL (0.05 mmol, 1.0 equiv) into each well of a 96-well deep-well block.

• Derivatization: Using an automated liquid handler, add diverse sulfonyl chlorides or acid chlorides ( R2−SO2​Cl / R2−COCl , 1.2 equiv) to the respective wells.

• Incubation: Seal the block with a chemically resistant mat and shake at room temperature for 16 hours.

• Solvent Removal: Remove the volatile solvents using a centrifugal vacuum evaporator (e.g., Genevac).

• Purification: Re-dissolve the crude residues in DMSO and purify via mass-directed preparative HPLC to obtain the final library members at >95% purity.

References

• Saccharin derivatives II. Synthesis of 4-nitrosaccharin and related compounds, Journal of the American Pharmaceutical Association. 3

• Identification of Ligands for Two Human Bitter T2R Receptors, Chemical Senses (Oxford Academic). 1

• Methyl 2-nitro-6-sulfamoylbenzoate (CAS 288257-84-1), BLD Pharm.2

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. 2297-01-0|Methyl 4-nitro-2-sulfamoylbenzoate|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]

Application Note: Process Scale-Up for the Synthesis of Methyl 2-nitro-6-sulfamoylbenzoate

Executive Summary

The synthesis of highly substituted benzoate esters is frequently bottlenecked by steric hindrance. Methyl 2-nitro-6-sulfamoylbenzoate (CAS: 288257-84-1) is a critical electrophilic intermediate used in the development of sulfonamide-based therapeutics and specialized agrochemicals. Scaling up its synthesis from gram to multi-kilogram quantities requires bypassing the kinetic limitations of direct Fischer esterification. This application note details a robust, three-step scalable protocol starting from commercially available 2-methyl-3-nitrobenzenesulfonyl chloride [4].

Mechanistic Rationale & Synthetic Strategy

As a Senior Application Scientist, I strongly advise against attempting the direct esterification of 2-nitro-6-sulfamoylbenzoic acid. According to Victor Meyer’s esterification law, di-ortho-substituted benzoic acids exhibit extreme steric hindrance, rendering standard acid-catalyzed esterification kinetically unfavorable. Furthermore, attempting to activate the carboxylic acid (e.g., via thionyl chloride) in the presence of an ortho-sulfonamide group spontaneously drives intramolecular cyclization.

The Strategic Workaround: Instead of fighting the cyclization, this protocol intentionally leverages it. By fully oxidizing 2-methyl-3-nitrobenzenesulfonamide [1][3] and subjecting the resulting acid to hot aqueous HCl, the molecule thermodynamically dehydrates to form 4-nitrosaccharin . Spatially, the original C2 (carboxylic acid) and C1 (sulfonamide) of the benzene ring form the C3 and C1 positions of the saccharin heterocycle, placing the nitro group perfectly at the C4 position. The resulting saccharin carbonyl is highly electrophilic due to ring strain and the strong electron-withdrawing effects of the adjacent sulfonyl and nitro groups. Subsequent acid-catalyzed methanolysis smoothly opens the ring [2], yielding the sterically hindered target ester in near-quantitative yields.

Figure 1: Three-step scalable synthesis of methyl 2-nitro-6-sulfamoylbenzoate.

Process Scale-Up Protocols

Phase I: Amidation (Synthesis of 2-Methyl-3-nitrobenzenesulfonamide)

• Objective: Convert the sulfonyl chloride to a primary sulfonamide.

• Scale: 500 g (2.12 mol) starting material.

Step-by-Step Methodology:

• Charge a 5 L jacketed reactor with 2.0 L of aqueous ammonium hydroxide (28-30% NH₃) and cool to 0–5 °C using a recirculating chiller.

• Dissolve 500 g of 2-methyl-3-nitrobenzenesulfonyl chloride in 1.0 L of anhydrous tetrahydrofuran (THF).

• Add the THF solution dropwise to the stirred ammonia solution over 2 hours.

  • Causality: The amidation of sulfonyl chlorides is highly exothermic. Maintaining the internal temperature strictly below 10 °C prevents the competitive hydrolysis of the sulfonyl chloride into the undesired sulfonic acid byproduct.

• Stir the resulting slurry for an additional 2 hours at room temperature to ensure complete conversion.

• Concentrate the mixture under reduced pressure (40 °C, 150 mbar) to remove the THF.

• Filter the resulting precipitate, wash with cold deionized water (3 x 500 mL), and dry in a vacuum oven at 50 °C to afford 2-methyl-3-nitrobenzenesulfonamide.

Phase II: Oxidation & Cyclization (Synthesis of 4-Nitrosaccharin)

• Objective: Oxidize the benzylic methyl group and force intramolecular cyclization.

• Scale: 400 g (1.85 mol) of Intermediate 1.

Step-by-Step Methodology:

• In a 10 L reactor, suspend 400 g of 2-methyl-3-nitrobenzenesulfonamide in 4.0 L of water. Add 85 g of NaOH (2.1 mol) and stir until the sulfonamide dissolves as its sodium salt.

• Heat the solution to 80 °C.

• Add Potassium permanganate (KMnO₄, 875 g, 5.54 mol) in 50 g portions over 4 hours.

  • Causality: The electron-withdrawing nitro and sulfonamide groups severely deactivate the benzylic methyl group, necessitating a large excess of oxidant and prolonged heating. Portion-wise addition controls the mild exotherm and prevents hazardous foaming.

• Maintain heating at 85 °C for 6 hours. Self-Validation: The reaction is complete when the purple permanganate color dissipates, leaving a brown slurry.

• Filter the hot mixture through a thick pad of Celite to remove the MnO₂ sludge. Wash the filter cake with hot water (2 x 1 L).

  • Causality: MnO₂ is notoriously difficult to filter and will blind standard filter paper. Celite acts as a crucial filter aid, while hot water ensures the sodium salt of the oxidized product remains soluble.

• Cool the filtrate to 20 °C and carefully acidify to pH 1 using concentrated HCl (~300 mL).

• Heat the acidified suspension to 90 °C for 2 hours.

  • Causality: Heating the ortho-substituted 2-nitro-6-sulfamoylbenzoic acid in strong acid thermodynamically drives the dehydration and cyclization, forming the highly stable 4-nitrosaccharin ring.

• Cool to 5 °C, filter the precipitated 4-nitrosaccharin, wash with cold water, and dry under vacuum.

Phase III: Methanolysis (Synthesis of Methyl 2-nitro-6-sulfamoylbenzoate)

• Objective: Ring-opening of 4-nitrosaccharin to the target methyl ester.

• Scale: 300 g (1.31 mol) of Intermediate 2.

Step-by-Step Methodology:

• Charge a 5 L round-bottom flask with 300 g of 4-nitrosaccharin and 2.5 L of anhydrous methanol.

• Cautiously add 50 mL of concentrated sulfuric acid (H₂SO₄) with continuous stirring.

• Heat the mixture to reflux (65 °C) for 18 hours.

  • Causality: The saccharin carbonyl is highly electrophilic. Methanolysis occurs smoothly under acid catalysis, bypassing the extreme steric hindrance that would block the direct esterification of the free di-ortho-substituted benzoic acid.

• Monitor the reaction via HPLC. Self-Validation: Proceed to workup only when the 4-nitrosaccharin peak is <0.5% by area.

• Cool the mixture to room temperature and concentrate to roughly 800 mL under reduced pressure.

• Pour the concentrated solution into 3 L of ice-water containing 100 g of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst.

• Filter the resulting pale-yellow precipitate, wash thoroughly with water until the filtrate is pH neutral, and dry in a vacuum oven at 45 °C to yield the final product.

Quantitative Data & Yield Analysis

The following table summarizes the expected scale-up metrics based on the optimized protocols. The high yields in Phase III validate the strategic choice to route the synthesis through the saccharin intermediate.

Process Phase	Chemical Conversion	Scale (Input)	Isolated Yield (%)	Purity (HPLC)	Key Impurity Profile
Phase I	SM → 2-Methyl-3-nitrobenzenesulfonamide	500.0 g	92.5%	>98.0%	Sulfonic acid (<1.0%)
Phase II	Int. 1 → 4-Nitrosaccharin	400.0 g	78.2%	>95.0%	Unreacted Int. 1 (<2.0%)
Phase III	4-Nitrosaccharin → Target Product	300.0 g	89.4%	>99.0%	Free acid (<0.5%)

References

• PrepChem. "Synthesis of 2-Methyl-3-nitro-benzene sulfonamide." PrepChem Database.[Link]

• ACS Medicinal Chemistry Letters. "Saccharin Aza Bioisosteres—Synthesis and Preclinical Property Comparisons." American Chemical Society, 2017.[Link]

• Journal of Medicinal Chemistry. "Fragment-Based Drug Discovery of 2-Thiazolidinones as BRD4 Inhibitors." American Chemical Society, 2015.[Link]

Technical Notes & Optimization

improving reaction yield in methyl 2-nitro-6-sulfamoylbenzoate synthesis

Welcome to the ChemSolve Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and process chemists who encounter yield bottlenecks when synthesizing highly functionalized building blocks.

The synthesis of methyl 2-nitro-6-sulfamoylbenzoate presents a unique chemoselective challenge. The presence of an ortho-nitro group and an ortho-sulfamoyl group around a methyl ester creates a highly sterically hindered and electronically activated system. Standard sulfonylation or esterification conditions often fail due to competing hydrolysis, transamidation, or over-oxidation.

To bypass the instability of direct nitration or direct chlorosulfonation of the ester, the most robust, field-proven route utilizes a nucleophilic aromatic substitution (SNAr) with a benzyl thioether, followed by oxidative chlorination and amination .

Below is our comprehensive troubleshooting guide, complete with mechanistic insights, optimized protocols, and self-validating checkpoints to ensure you achieve >90% yield at each step.

Synthetic Workflow & Mechanistic Pathway

Fig 1: Optimized 3-step synthetic workflow for methyl 2-nitro-6-sulfamoylbenzoate.

Quantitative Data & Yield Optimization Summary

By addressing the chemoselectivity issues at each step, we can dramatically improve the overall throughput. Compare your current metrics against our optimized baselines below:

Reaction Step	Standard Yield	Primary Impurity / Yield Drop Cause	Optimized Yield	Key Optimization Parameter
1. SNAr (Thioether)	65%	Ester hydrolysis (20-30%)	92%	Switch base from NaOH to DIPEA
2. Ox-Chlorination	45%	Sulfonic acid over-oxidation	88%	Strict H₂O stoichiometry (3.0 eq)
3. Amination	50%	Transamidation / Hydrolysis	90%	Anhydrous NH₃ in dioxane at -10 °C

Troubleshooting FAQs: Causality & Solutions

Q1: During the SNAr step with benzyl mercaptan, I am losing 30% of my material to ester hydrolysis. How do I protect the methyl ester? A1: The causality here lies in the base selection. Standard protocols often recommend NaOH or KOH for thioether formations. However, the ortho-nitro group makes the carbonyl carbon of the methyl ester highly electrophilic. Hydroxide ions will rapidly attack the ester. Solution: Switch to a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) or a mild inorganic base like K₂CO₃ in anhydrous DMF. The thiolate will still form efficiently, but the ester will remain untouched.

Q2: My oxidative chlorination step using N-Chlorosuccinimide (NCS) is stalling at the sulfenyl chloride intermediate, or I am getting massive over-oxidation to the sulfonic acid. How do I control this? A2: This is the most common failure point. The mechanism of NCS-mediated oxidative chlorination requires HCl to catalyze the release of molecular Cl₂, which is the actual active oxidant that cleaves the intermediate disulfide . Furthermore, water is required as the oxygen source to form the sulfonyl chloride.

• If you use strictly anhydrous conditions, the reaction stalls at the sulfenyl chloride.

• If you use excess water (>5 equivalents), the highly electrophilic ortho-nitro sulfonyl chloride hydrolyzes into a sulfonic acid . Solution: Use exactly 3.0 equivalents of water, delivered via the addition of 2M aqueous HCl. This provides both the precise water stoichiometry and the necessary acid catalyst.

Q3: In the final amination step, LCMS shows a mixture of the desired sulfonamide and a primary amide byproduct. What is causing this transamidation? A3: You are likely using aqueous ammonium hydroxide (NH₄OH) or bubbling gaseous ammonia at room temperature. Ammonia is a strong nucleophile. Because the methyl ester is activated by the adjacent nitro group, ammonia will attack both the sulfonyl chloride and the ester, leading to transamidation (forming the benzamide) or hydrolysis. Solution: Use a pre-titrated 0.5 M solution of anhydrous ammonia in dioxane, and run the reaction at -10 °C in THF . The sulfonyl chloride is significantly more reactive than the ester at sub-zero temperatures, ensuring perfect chemoselectivity.

Self-Validating Experimental Protocols

Protocol A: Optimized Oxidative Chlorination

Converts Methyl 2-(benzylthio)-6-nitrobenzoate to Methyl 2-(chlorosulfonyl)-6-nitrobenzoate.

• Setup: Charge a dry 250 mL round-bottom flask with methyl 2-(benzylthio)-6-nitrobenzoate (10.0 g, 33.0 mmol) and acetonitrile (100 mL).

• Catalyst/Water Addition: Cool the solution to 0 °C using an ice bath. Add 2M aqueous HCl (8.25 mL, 16.5 mmol HCl, ~3.0 eq H₂O).

• Oxidation: Add N-Chlorosuccinimide (NCS) (13.2 g, 99.0 mmol, 3.0 eq) in four equal portions over 20 minutes to prevent thermal spiking.

• Validation Checkpoint 1: Upon NCS addition, the solution will transition from pale yellow to a deep orange/yellow color. This is a self-validating visual cue indicating the successful in situ generation of molecular Cl₂.

• Monitoring: Stir at 0 °C to 10 °C for 2 hours.

• Validation Checkpoint 2: Check TLC (4:1 Hexanes/EtOAc). The starting material (Rf ~0.6) should be completely consumed, replaced by a single lower-running spot (Rf ~0.3).

• Workup: Pour the mixture into ice-cold brine (200 mL) and extract with Methyl tert-butyl ether (MTBE) (3 x 100 mL). Wash the combined organics with cold water, dry over anhydrous Na₂SO₄, and concentrate under vacuum without heating above 25 °C to prevent degradation. Use the crude sulfonyl chloride immediately in Protocol B.

Protocol B: Chemoselective Amination

Converts Methyl 2-(chlorosulfonyl)-6-nitrobenzoate to Methyl 2-nitro-6-sulfamoylbenzoate.

• Setup: Dissolve the crude sulfonyl chloride from Protocol A (~33.0 mmol) in anhydrous THF (80 mL) under a nitrogen atmosphere.

• Cooling: Cool the reaction flask to exactly -10 °C using a dry ice/brine bath. Do not allow the temperature to rise above 0 °C, or ester amidation will occur.

• Amination: Dropwise add a 0.5 M solution of anhydrous NH₃ in dioxane (165 mL, 82.5 mmol, 2.5 eq) over 30 minutes via an addition funnel.

• Validation Checkpoint 3: Immediate formation of a dense white precipitate (NH₄Cl salts) will occur upon the first few drops. This confirms the nucleophilic displacement of the chloride is proceeding.

• Completion: Stir for an additional 30 minutes at -10 °C.

• Workup: Filter the suspension through a Celite pad to remove the NH₄Cl salts. Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize the crude solid from hot Ethyl Acetate/Heptane to yield methyl 2-nitro-6-sulfamoylbenzoate as an off-white crystalline solid.

References

• Nishiguchi, A.; Maeda, K.; Miki, S. "A smooth oxidation of several thiol derivatives by a combination of N-chlorosuccinimide and dilute hydrochloric acid afforded the corresponding sulfonyl chlorides in good yield." Synthesis, 2006(24), 4131-4134.[Link]

• Willis, M. C. et al. "Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO." Journal of the American Chemical Society, 2018, 140, 8781–8787.[Link]

• Bahrami, K. et al. "Hydrogen Peroxide, in the Presence of Zirconium Tetrachloride, as an Efficient Reagent for the Oxidative Chlorination of Thiols and Disulfides." The Journal of Organic Chemistry, 2009, 74, 9287-9291.[Link]

reducing impurities in methyl 2-nitro-6-sulfamoylbenzoate reduction reactions

Welcome to the Process Chemistry Support Portal. This guide is engineered for researchers and drug development professionals scaling the reduction of methyl 2-nitro-6-sulfamoylbenzoate to methyl 2-amino-6-sulfamoylbenzoate.

This transformation presents a unique chemoselectivity challenge: reducing the nitro group efficiently while preserving both the base-sensitive methyl ester and the potentially catalyst-poisoning primary sulfonamide.

Reaction Pathway & Impurity Mapping

Before troubleshooting, it is critical to understand the mechanistic flow of the reduction. The transformation proceeds via sequential two-electron reductions. Deviations in mass transfer, pH, or solvent selection lead directly to specific impurity classes 1[1].

Reaction pathway detailing the reduction of methyl 2-nitro-6-sulfamoylbenzoate and impurity origins.

Core Troubleshooting FAQs

Q1: Why am I seeing a large percentage of hydroxylamine intermediate in my final HPLC trace?

Causality: The reduction of a nitroarene to an aniline is not a single step. It proceeds via nitroso and hydroxylamine intermediates. The final cleavage of the N-O bond in the hydroxylamine to form the amine is the rate-limiting step. Because methyl 2-nitro-6-sulfamoylbenzoate has bulky ortho-substituents (ester and sulfonamide), steric hindrance severely impedes the catalyst's ability to bind the hydroxylamine 2[2]. Furthermore, poor hydrogen mass transfer starves the catalyst. Solution:

• Increase Agitation: Ensure your reactor is stirring at >800 RPM to eliminate gas-liquid mass transfer limitations.

• Maintain Pressure: Do not let H2 pressure drop below 3 bar.

• Self-Validating Step: Never quench the reaction based on time. Always run an In-Process Control (IPC) HPLC assay and confirm the hydroxylamine peak is <0.5% area before venting.

Q2: My product contains ethyl 2-amino-6-sulfamoylbenzoate. Where is this coming from?

Causality: This is a transesterification impurity. The starting material is a methyl ester. If you use ethanol as your primary solvent, or even as a wash solvent during catalyst filtration, the ester group undergoes solvent exchange. This is exacerbated by localized heating or trace acidic/basic impurities on the catalyst support. Solution: Strictly use anhydrous methanol (MeOH) for all reaction and workup steps. Matching the solvent alcohol to the ester alkyl chain mathematically eliminates transesterification 3[3].

Q3: I am detecting dimeric impurities (azo or azoxy compounds). How do I prevent this?

Causality: Azoxy dimers form via an intermolecular condensation between the highly electrophilic nitroso intermediate and the nucleophilic hydroxylamine intermediate. This side reaction is highly base-catalyzed1[1]. Solution: Ensure the reaction medium is strictly neutral or slightly acidic. If dimers persist, add a catalytic amount of acetic acid (0.1 equivalents). The acid protonates the hydroxylamine, reducing its nucleophilicity and shutting down the dimerization pathway, while simultaneously accelerating the final reduction to the amine.

Q4: The ester is hydrolyzing into 2-amino-6-sulfamoylbenzoic acid. How can we preserve the methyl ester?

Causality: Ester hydrolysis requires water and is accelerated by either acidic or basic conditions. Chemical reduction methods (e.g., Fe/HCl or SnCl2) rely on aqueous acidic environments, making them highly prone to generating this impurity 3[3]. Solution: Abandon chemical reductions for this substrate. Utilize catalytic hydrogenation under strictly anhydrous conditions using dry methanol.

Q5: Is the sulfonamide group poisoning the Pd/C catalyst?

Causality: While high-oxidation-state sulfur (sulfonamides) is less coordinating than thiols, it can still weakly adsorb to palladium surfaces, reducing catalytic turnover and stalling the reaction at the hydroxylamine stage. Solution: If standard 5% Pd/C stalls, switch to a sulfided Platinum on carbon (Pt/C) catalyst. Sulfided Pt/C is intentionally pre-poisoned to resist further sulfur coordination, making it highly robust for sulfur-containing substrates while remaining highly active for nitro reduction.

Quantitative Method Comparison

To guide your process development, the following table summarizes the quantitative performance of various reduction methodologies applied to this specific scaffold.

Reduction Method	Typical Yield	Hydrolysis Risk	Dimerization Risk	Scalability / Notes
Pd/C + H2 (Anhydrous MeOH)	>95%	Low	Low (if neutral)	Excellent. Industry standard. Requires high agitation.
Pt/C (Sulfided) + H2 (MeOH)	>98%	Low	Very Low	Best for avoiding sulfur poisoning from the sulfonamide.
Fe powder + HCl (Aq. EtOH)	60-70%	High	Low	Poor. High risk of ester hydrolysis due to aqueous acid.
SnCl2 (EtOH)	75-80%	Moderate	Low	Poor. Generates heavy metal waste; causes transesterification.

Standard Operating Procedure (SOP): Optimized Catalytic Hydrogenation

This protocol is designed as a self-validating system. Do not proceed to the next step without confirming the success of the previous one.

Self-validating experimental workflow for catalytic hydrogenation with integrated IPC monitoring.

Step-by-Step Methodology

• Reactor Preparation: Ensure the pressure reactor is clean, dry, and free of residual basic or acidic species from previous runs.

• Substrate Charging: Charge methyl 2-nitro-6-sulfamoylbenzoate (1.0 eq) into the reactor. Add 10-15 volumes of anhydrous Methanol (MeOH). Stir to create a uniform suspension/solution.

• Catalyst Addition: Safety Critical: Purge the vessel with Nitrogen (N2) to remove oxygen. Carefully add 5% Pd/C (5-10 wt% relative to the substrate) under a continuous N2 blanket to prevent solvent ignition 3[3].

• Purging Sequence: Seal the reactor. Pressurize with N2 to 3 bar and vent (Repeat 3x). Pressurize with Hydrogen (H2) to 3 bar and vent (Repeat 3x).

• Hydrogenation: Pressurize the reactor to 4 bar H2. Initiate vigorous stirring (>800 RPM). Maintain the internal temperature between 25-30 °C. Note: The reaction is exothermic; utilize cooling jackets as necessary.

• IPC Monitoring (Self-Validation): After 4 hours, pull an aliquot. Analyze via HPLC.

  • Pass Criteria: Starting material < 0.1%, Hydroxylamine intermediate < 0.5%.

  • Fail Criteria: If hydroxylamine is > 0.5%, repressurize and continue stirring for 2 hours before re-testing.

• Filtration: Once IPC passes, vent the H2 and purge the reactor 3x with N2. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with 2 volumes of fresh MeOH.

• Isolation: Concentrate the combined filtrate under reduced pressure at 40 °C to approximately 3 volumes. Cool to 0-5 °C to induce crystallization of methyl 2-amino-6-sulfamoylbenzoate. Filter and dry under vacuum.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

mitigating side reactions during methyl 2-nitro-6-sulfamoylbenzoate functionalization

Welcome to the Advanced Troubleshooting Guide for the functionalization of methyl 2-nitro-6-sulfamoylbenzoate . As a Senior Application Scientist, I have designed this resource to address the most critical bottlenecks encountered during the derivatization of this highly reactive bifunctional building block.

The proximity of a primary sulfonamide, a methyl ester, and a nitro group on a single benzene ring creates a highly sensitive microenvironment. Standard synthetic protocols often fail due to competing intramolecular reactions and over-reactivity. This guide breaks down the mechanistic causality of these side reactions and provides self-validating, field-proven protocols to bypass them.

Part 1: Core Troubleshooting & FAQs

Q1: Why am I observing massive formation of a cyclic byproduct during the base-mediated N-alkylation of the sulfonamide? Causality: Methyl 2-nitro-6-sulfamoylbenzoate possesses a primary sulfonamide adjacent to a methyl ester. Under standard basic alkylation conditions (e.g., K2​CO3​ , NaH , or Cs2​CO3​ ), the sulfonamide is deprotonated to form a highly nucleophilic anion. Because the methyl ester is in the ortho position, the local effective concentration of the electrophile is extremely high. The sulfonamide nitrogen rapidly attacks the ester carbonyl, expelling methanol and driving an irreversible intramolecular cyclization to form a 4-nitro-saccharin derivative (1,2-benzisothiazol-3(2H)-one 1,1-dioxide)[1]. Solution: You must decouple the alkylation step from strong basicity. Abandon alkyl halides/strong base combinations. Instead, utilize transition-metal-catalyzed "borrowing hydrogen" methodologies (e.g., Iridium or Copper catalysis with alcohols) or Mitsunobu conditions. These methods operate under neutral or mildly basic conditions, kinetically favoring intermolecular N-alkylation over the intramolecular cyclization pathway[2][3].

Q2: How can I prevent over-alkylation (N,N-dialkylation) of the primary sulfonamide? Causality: Primary sulfonamides are notoriously prone to over-alkylation. Once the first alkyl group is installed, the resulting secondary sulfonamide remains sufficiently acidic ( pKa​≈10−11 ) to be deprotonated. The mono-alkylated anion is often more nucleophilic than the starting material, leading to rapid formation of the N,N-dialkyl side product. Steric bulk alone is insufficient to halt the second addition. Solution: Employ an Iridium-catalyzed transfer hydrogenation protocol using primary or secondary alcohols as the alkylating agent[3]. In this catalytic cycle, the alcohol is temporarily oxidized to an aldehyde, which condenses with the sulfonamide to form an imine. The metal hydride then reduces the imine to the mono-alkyl sulfonamide. Because the product lacks the primary amine necessary to form a subsequent imine intermediate, the reaction is mechanistically locked at the mono-alkylation stage.

Q3: During the reduction of the nitro group, my reaction stalls at a deep yellow/orange intermediate, and I get poor yields of the desired aniline. What is happening? Causality: The catalytic hydrogenation of nitroarenes is not a single-step process; it proceeds via sequential two-electron reductions: nitro → nitroso → hydroxylamine → aniline[4][5]. The deep yellow/orange color indicates the accumulation of azo or azoxy side products. These form via a bimolecular condensation when the highly electrophilic nitroso intermediate reacts with the nucleophilic hydroxylamine intermediate[6]. This side reaction is drastically accelerated at high substrate concentrations and under basic conditions. Solution: Maintain a slightly acidic environment during hydrogenation to protonate the hydroxylamine, rendering it non-nucleophilic and suppressing the condensation pathway. Utilize a passivated Platinum on Carbon (Pt/C) catalyst, which accelerates the final reduction of the hydroxylamine to the aniline before condensation can occur[6].

Part 2: Mechanistic Pathway Analysis

Divergent pathways of methyl 2-nitro-6-sulfamoylbenzoate: Base-mediated cyclization vs. Ir-catalyzed alkylation.

Nitro reduction cascade highlighting the bimolecular condensation leading to azoxy/azo side products.

Part 3: Quantitative Data & Condition Matrix

To illustrate the critical importance of condition selection, the table below summarizes the product distribution of methyl 2-nitro-6-sulfamoylbenzoate functionalization under various standard and optimized regimes.

Reaction Type	Reagents / Catalyst	Additive / Solvent	Saccharin (Side Product)	N,N-Dialkyl (Side Product)	Desired Product Yield
Standard Alkylation	Alkyl Iodide (1.2 eq)	K2​CO3​ / DMF	> 75%	5%	< 15%
Standard Alkylation	Alkyl Iodide (2.5 eq)	NaH / THF	> 85%	10%	< 5%
Mitsunobu Alkylation	Alcohol, PPh3, DIAD	THF (Neutral)	< 5%	25%	60 - 70%
Borrowing Hydrogen	Alcohol, [Cp∗IrCl2​]2​	t -BuOK (cat.) / Toluene	< 2%	< 1%	88 - 95%
Standard Reduction	Pd/C , H2​ (1 atm)	MeOH (Basic/Neutral)	N/A	N/A	40% (High Azo formation)
Optimized Reduction	Pt/C , H2​ (3 atm)	EtOAc / AcOH (Acidic)	N/A	N/A	> 95%

Part 4: Self-Validating Experimental Protocols

The following protocols are engineered with built-in analytical checkpoints to ensure you can validate the reaction's trajectory in real-time.

Protocol A: Chemoselective Mono-N-Alkylation via Iridium Catalysis

Reference Grounding: This protocol leverages the sulfonylimido-bridged diiridium complex mechanism to ensure strict mono-alkylation while preventing ester attack[3].

Step 1: Catalyst Activation In an oven-dried Schlenk tube under argon, combine methyl 2-nitro-6-sulfamoylbenzoate (1.0 mmol), the desired primary alcohol (1.5 mmol), [Cp∗IrCl2​]2​ (0.01 mmol, 1 mol%), and a catalytic amount of t -BuOK (0.1 mmol, 10 mol%). Causality Check: The sub-stoichiometric base is sufficient to activate the Ir-catalyst but vastly insufficient to drive bulk deprotonation of the sulfonamide, thereby starving the saccharin-formation pathway.

Step 2: Reaction Execution Add anhydrous toluene (3.0 mL). Seal the tube and heat to 100 °C for 12 hours. Validation Checkpoint (LC-MS): At 4 hours, sample 10 µL. LC-MS should reveal a mass shift corresponding to +[Alkyl−H] . Crucially, look for the absence of m/z [M−32] (loss of methanol), which would indicate saccharin formation.

Step 3: Workup and Isolation Cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove the metal catalyst. Concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Condensation-Free Nitro Group Reduction

Reference Grounding: Utilizing passivated catalysts and pH control to bypass the nitroso-hydroxylamine condensation trap[5][6].

Step 1: Substrate Preparation Dissolve the N-alkylated methyl 2-nitro-6-sulfamoylbenzoate (1.0 mmol) in a mixture of Ethyl Acetate (8.0 mL) and Glacial Acetic Acid (0.5 mL). Causality Check: The acetic acid acts as a proton source, keeping the transient hydroxylamine intermediate protonated ( R−NH2​OH+ ), which neutralizes its nucleophilicity and prevents it from attacking the nitroso intermediate.

Step 2: Hydrogenation Add 5% Pt/C (10 wt%). Purge the reaction vessel with Argon (3x), then with H2​ (3x). Pressurize the vessel to 3 atm of H2​ and stir vigorously at room temperature. Validation Checkpoint (Visual & TLC): The reaction will initially turn pale yellow/orange as the nitroso species forms. Complete reduction is visually self-validating: the solution will turn completely colorless. TLC (UV 254 nm) will show a highly fluorescent blue spot (the aniline) with a lower Rf​ than the starting material.

Step 3: Workup Carefully vent the H2​ gas and purge with Argon. Filter the mixture through Celite, washing thoroughly with EtOAc. Wash the organic filtrate with saturated aqueous NaHCO3​ to neutralize the acetic acid, dry over MgSO4​ , and concentrate to yield the pure methyl 2-amino-6-(N-alkylsulfamoyl)benzoate.

Part 5: References

• Synthesis of saccharin-glycoconjugates targeting carbonic anhydrase using a one-pot cyclization/deprotection strategy. National Institutes of Health (NIH). 1

• Nitro Substrates in Reductive Electrosynthesis: A Review. ACS Electrochemistry. 4

• Selective hydrogenation of nitroaromatics to N-arylhydroxylamines in a micropacked bed reactor with passivated catalyst. RSC Advances. 6

• Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes. Thieme Connect. 5

• Copper-Catalyzed Alkylation of Sulfonamides with Alcohols. Angewandte Chemie International Edition. 2

• Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols. Organic Chemistry Portal. 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ionike.com [ionike.com]
• 3. Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Selective hydrogenation of nitroaromatics to N -arylhydroxylamines in a micropacked bed reactor with passivated catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05715K [pubs.rsc.org]

Technical Support Center: Improving Catalyst Turnover in Methyl 2-Nitro-6-Sulfamoylbenzoate Hydrogenations

Welcome to the technical support center for the catalytic hydrogenation of methyl 2-nitro-6-sulfamoylbenzoate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this critical chemical transformation. The following sections provide in-depth answers to frequently asked questions and detailed troubleshooting guides, grounded in established scientific principles and practical laboratory experience.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the hydrogenation of methyl 2-nitro-6-sulfamoylbenzoate, providing quick and actionable insights.

Q1: What is the primary challenge in the hydrogenation of methyl 2-nitro-6-sulfamoylbenzoate?

The selective reduction of the nitro group in the presence of other functional groups, such as the ester and sulfamoyl moieties, is a significant challenge.[1][2][3] Achieving high catalyst turnover and preventing side reactions or catalyst deactivation are key to a successful and efficient process.

Q2: Which catalysts are typically recommended for this type of hydrogenation?

Palladium on carbon (Pd/C) and platinum on carbon (Pt/C) are the most commonly employed catalysts for nitro group reductions due to their high activity and selectivity.[4][5] The choice between them often depends on the specific substrate and desired reaction kinetics. For substrates with halogen substituents, specialized catalysts like Pt-V/C may offer improved selectivity by minimizing dehalogenation.[2]

Q3: How does the choice of solvent impact the reaction?

The solvent plays a crucial role in catalyst activity, selectivity, and even safety.[4][6][7] Protic solvents like alcohols can promote rapid hydrogenation but may also increase the risk of catalyst pyrophoricity upon filtration.[4] Aprotic solvents such as tetrahydrofuran (THF), ethyl acetate, or toluene are often preferred to mitigate this risk.[4] The solvent also influences the solubility of hydrogen and the substrate, thereby affecting reaction rates.[7][8]

Q4: What are the typical signs of low catalyst turnover?

Low catalyst turnover is primarily indicated by a slow or stalled reaction, where the consumption of the starting material, methyl 2-nitro-6-sulfamoylbenzoate, is incomplete over the expected timeframe. This can also manifest as the formation of undesirable intermediates, such as the corresponding nitroso or hydroxylamine species.[9]

Q5: Can additives be used to improve catalyst performance?

Yes, additives can significantly influence the reaction. For instance, in some cases, the addition of certain salts can alter the catalyst's surface properties and improve selectivity.[2] However, it is crucial to understand that additives can also act as catalyst poisons in other systems, so their use should be carefully evaluated.

II. Troubleshooting Guide: Diagnosing and Resolving Low Catalyst Turnover

This guide provides a structured approach to identifying and addressing the root causes of poor catalyst performance in the hydrogenation of methyl 2-nitro-6-sulfamoylbenzoate.

Issue 1: Incomplete or Stalled Reaction

Symptoms: The reaction fails to reach completion, with significant amounts of starting material remaining even after extended reaction times.

Potential Causes & Solutions:

• Catalyst Deactivation: This is a common issue in heterogeneous catalysis and can arise from several factors.[5]

  • Poisoning: Impurities in the starting material, solvent, or hydrogen gas can adsorb to the catalyst's active sites, blocking them from participating in the reaction.

    • Troubleshooting Steps:

      • Analyze Starting Material Purity: Use techniques like NMR or HPLC to verify the purity of the methyl 2-nitro-6-sulfamoylbenzoate.

      • Purify Solvents and Gas: Ensure high-purity, dry solvents and use a gas purifier for the hydrogen stream.

      • Consider Catalyst Poisons: Sulfur-containing compounds are notorious poisons for palladium and platinum catalysts.[10] If the sulfamoyl group itself is suspected of interacting negatively with the catalyst, a change in catalyst type or reaction conditions may be necessary.

  • Fouling: Carbonaceous deposits can form on the catalyst surface, physically blocking active sites.[5][10]

    • Troubleshooting Steps:

      • Modify Reaction Temperature: Lowering the reaction temperature may reduce the rate of fouling.

      • Optimize Stirring: Ensure efficient agitation to prevent localized high concentrations of reactants or products on the catalyst surface.

• Insufficient Hydrogen Availability: The reaction rate is directly dependent on the concentration of hydrogen at the catalyst surface.

  • Troubleshooting Steps:

    • Increase Hydrogen Pressure: Operating at a higher hydrogen pressure increases the dissolved hydrogen concentration, which can enhance the reaction rate.[11]

    • Improve Mass Transfer: Vigorous stirring is essential to facilitate the transport of hydrogen from the gas phase to the liquid phase and then to the catalyst surface.

• Formation of Inhibitory Intermediates: The accumulation of reaction intermediates, such as hydroxylamines, can sometimes inhibit catalyst activity.[4]

  • Troubleshooting Steps:

    • Monitor Reaction Profile: Use in-situ monitoring techniques (e.g., ReactIR) or periodic sampling and analysis (HPLC, GC) to track the concentration of intermediates.

    • Adjust Reaction Conditions: Modifying temperature or pressure can alter the relative rates of the reaction steps and prevent the buildup of inhibitory species.

Experimental Workflow: Diagnosing Incomplete Hydrogenation

Caption: Troubleshooting workflow for incomplete hydrogenation.

Issue 2: Poor Selectivity and Formation of Byproducts

Symptoms: The desired product, methyl 2-amino-6-sulfamoylbenzoate, is formed along with significant quantities of unwanted byproducts.

Potential Causes & Solutions:

• Over-reduction or Side Reactions: Other functional groups in the molecule may be reduced under the hydrogenation conditions.

  • Troubleshooting Steps:

    • Catalyst Screening: Different catalysts exhibit different selectivities. For instance, if dehalogenation is a concern in analogous substrates, a less active but more selective catalyst might be beneficial.[2]

    • Optimize Reaction Temperature and Pressure: Milder conditions (lower temperature and pressure) generally favor higher selectivity.[12]

    • Substrate Concentration: In some cases, a lower substrate concentration can lead to improved selectivity by minimizing side reactions.[2]

• Condensation of Intermediates: The intermediate hydroxylamine can react with the starting nitroso compound to form azoxy species, which can be further reduced to azo and hydrazo compounds.[13]

  • Troubleshooting Steps:

    • Increase Hydrogen Availability: Ensuring a high concentration of dissolved hydrogen can promote the direct hydrogenation pathway over the condensation pathway. This can be achieved by increasing hydrogen pressure and improving agitation.

    • Solvent Effects: The choice of solvent can influence the relative rates of hydrogenation and condensation reactions.[6] Experimenting with different solvents may be necessary.

Data Presentation: Effect of Solvent on Catalyst Pyrophoricity

Solvent	Observation upon Filtration
Methanol	Self-ignition observed[4]
Ethanol	Self-ignition observed[4]
Isopropanol	Self-ignition observed[4]
Tetrahydrofuran (THF)	No ignition observed[4]
Ethyl Acetate	No ignition observed[4]
Toluene	No ignition observed[4]

This table summarizes findings on the effect of different solvents on the pyrophoricity of spent Pd/C catalyst. Alcoholic solvents were found to increase the risk of self-ignition.[4]

III. Experimental Protocols

This section provides a standardized protocol for the hydrogenation of methyl 2-nitro-6-sulfamoylbenzoate.

Protocol: Standard Hydrogenation of Methyl 2-Nitro-6-Sulfamoylbenzoate

• Reactor Setup:

  • Charge a suitable pressure reactor with methyl 2-nitro-6-sulfamoylbenzoate and the chosen solvent (e.g., ethyl acetate or THF).

  • Add the catalyst (e.g., 5% Pd/C, typically 1-5 mol% loading) to the mixture.

• Inerting the System:

  • Seal the reactor and purge the headspace with an inert gas (e.g., nitrogen or argon) three times to remove air.

• Hydrogenation:

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psig).[11]

  • Begin vigorous stirring and heat the reaction mixture to the target temperature (e.g., 25-50 °C).

  • Monitor the reaction progress by measuring hydrogen uptake or by analyzing samples periodically via HPLC or TLC.

• Work-up:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Purge the reactor with an inert gas.

  • Filter the reaction mixture through a pad of celite to remove the catalyst. Caution: Spent palladium on carbon can be pyrophoric, especially when alcoholic solvents are used.[4] The filter cake should be kept wet and handled with care.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the product as necessary (e.g., by recrystallization or chromatography).

Logical Relationship: Factors Influencing Catalyst Turnover

Caption: Key factors influencing catalyst turnover rate.

IV. References

• Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation. Organic Process Research & Development.

• Decoupling Electron and Proton Transfer in Noncontact Catalytic Hydrogenation of Nitroaromatics. PMC.

• Deactivation Kinetics Model of Pt/C Catalyst for Hydrogenation of Nitrobenzene to p-Aminophenol. Asian Journal of Chemistry.

• Transforming Nonselective into Chemoselective Metal Catalysts for the Hydrogenation of Substituted Nitroaromatics. ResearchGate.

• Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development.

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). ResearchGate.

• Enhanced Catalytic Performance for Hydrogenation of Substituted Nitroaromatics over Ir-Based Bimetallic Nanocatalysts. ACS Applied Materials & Interfaces.

• Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. ResearchGate.

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. RSC Publishing.

• Deactivation Kinetics Model of Pt/C Catalyst for Hydrogenation of Nitrobenzene to p-Aminophenol. ResearchGate.

• US3882171A - Hydrogenation of nitrobenzoic acids. Google Patents.

• ChemInform Abstract: Selective Catalytic Hydrogenation of Functionalized Nitroarenes: An Update. ResearchGate.

• Solvent Plays a Critical Role in Controlling Hydrogen Binding Strength on Palladium. Pacific Northwest National Laboratory.

• Evaluation of Nitrobenzene Hydrogenation Kinetic Particularities over Mono and Bimetallic Ni Containing Hypercrosslinked Polystyrene. Chemical Engineering Transactions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. asianpubs.org [asianpubs.org]
• 6. Studying the Mechanisms of Nitro Compounds Reduction (A-Review) – Oriental Journal of Chemistry [orientjchem.org]
• 7. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
• 8. Solvent Plays a Critical Role in Controlling Hydrogen Binding Strength on Palladium | Research Highlight | PNNL [pnnl.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. US3882171A - Hydrogenation of nitrobenzoic acids - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of Nitrobenzene Hydrogenation Kinetic Particularities over Mono and Bimetallic Ni Containing Hypercrosslinked Polystyrene | Chemical Engineering Transactions [cetjournal.it]

Reference Data & Comparative Studies

A Comparative Benchmarking Guide to Sulfamoylating Agents: The Potential of Ortho-Nitro Activation

Introduction: The Enduring Importance of the Sulfamoyl Moiety

In the landscape of modern drug discovery and development, the sulfamate (-O-SO₂NH₂) and sulfamide (-N(R)-SO₂NH₂) functional groups are of paramount importance. They are recognized as critical pharmacophores and isosteric replacements for functionalities like sulfonamides, ureas, and carbamates, imparting a wide range of biological activities including anticonvulsant, antitumor, antibiotic, and antiviral properties.[1][2][3] The strategic installation of these groups onto complex molecules—a process known as sulfamoylation—is therefore a crucial transformation in medicinal chemistry.

However, the synthesis of these vital moieties is not without its challenges. For decades, the field has been dominated by a limited set of reagents, often plagued by issues of instability, harsh reaction conditions, and a lack of selectivity.[1][2] This guide provides a comprehensive comparison of traditional and modern sulfamoylating agents, and introduces the concept of methyl 2-nitro-6-sulfamoylbenzoate , a rationally designed, next-generation reagent predicated on the principle of ortho-nitro activation. We will objectively benchmark its hypothesized performance against established alternatives, supported by mechanistic insights and established experimental data for analogous systems.

The Incumbents: A Field of Compromises

The selection of a sulfamoylating agent has historically been a choice between reactivity and practicality. The most common methods and their inherent limitations are outlined below.

Sulfamoyl Chlorides (R₂N-SO₂-Cl)

The workhorse of sulfamoylation, sulfamoyl chlorides are prepared from the corresponding amines and sulfuryl chloride. They are highly reactive electrophiles, readily engaging with nucleophiles like amines and alcohols.

• Advantages: High reactivity, readily accessible from common starting materials.

• Disadvantages:

  • Instability: Sulfamoyl chloride itself, and many of its derivatives, are notoriously unstable, difficult to handle, and often generated in situ.[2][4] They are sensitive to moisture and can decompose upon storage.

  • Safety Hazards: They are often corrosive, causing severe skin burns and eye damage.[5] The reaction also produces stoichiometric amounts of HCl, requiring a base that can complicate purification.

  • Poor Selectivity: Their high reactivity makes them unsuitable for complex molecules with multiple nucleophilic sites, often leading to a mixture of products.[1]

Burgess-Type Reagents

Developed as a milder alternative to sulfamoyl chlorides, Burgess-type reagents are inner salts that have evolved from their original use as dehydrating agents to powerful sulfamoylating tools.[6][7][8] Modern variants are designed for stability and selectivity.

• Advantages:

  • Bench-Stable: Many modern Burgess-type reagents, such as N-(tert-butoxycarbonyl)-N-[(triethylenediammonium)sulfonyl]azanide and N-(tert-butoxycarbonyl)-aminosulfonylpyridinium salt, are crystalline, shelf-stable solids.[1][9][10]

  • High Selectivity: They exhibit excellent chemoselectivity, preferentially reacting with amines over alcohols, and primary alcohols over secondary ones.[10]

  • Mild Conditions: Reactions are typically run at room temperature without the need for a strong base.

• Disadvantages:

  • Solubility Issues: Some Burgess-type reagents suffer from poor solubility in common organic solvents, which can impede reaction rates.[1][9]

  • Byproducts: The reaction byproducts, while generally benign, can sometimes complicate downstream purification.

Other Modern Reagents

The field continues to evolve with novel solutions:

• Hexafluoroisopropyl Sulfamate (HFIPS): A highly promising, bench-stable solid reagent. Its key advantage is that the sole reaction byproduct is the volatile and easily removable hexafluoroisopropanol (HFIP), greatly simplifying product isolation.[4]

• Electrochemical Methods: An environmentally benign approach that enables the direct oxidative coupling of inexpensive thiols and amines to form sulfonamides, driven entirely by electricity without sacrificial reagents.[11]

The Challenger: Methyl 2-Nitro-6-Sulfamoylbenzoate

While not yet described in the literature, we can design and benchmark a hypothetical, next-generation reagent based on established chemical principles. Methyl 2-nitro-6-sulfamoylbenzoate is conceived as a highly activated, yet potentially stable, sulfamoylating agent.

The Design Rationale: Ortho-Nitro Activation

The core principle behind this reagent's design is the "ortho-nitro effect." It is well-documented that a strong electron-withdrawing group, such as a nitro group (NO₂), positioned ortho to a leaving group on an aromatic ring dramatically increases the electrophilicity of the reaction center.[12][13]

This inductive withdrawal of electron density by the ortho-nitro group makes the sulfur atom of the sulfamoyl group highly electron-deficient and thus exceptionally susceptible to nucleophilic attack. The resulting 2-nitrobenzoate anion is a stable, effective leaving group, which should drive the reaction to completion under mild conditions.

Head-to-Head Comparison: Performance Benchmarking

Here, we compare our proposed reagent with established alternatives across key performance metrics. The properties for Methyl 2-Nitro-6-Sulfamoylbenzoate are projected based on chemical principles.

Feature	Sulfamoyl Chlorides	Burgess-Type Reagents	HFIPS	Methyl 2-Nitro-6-Sulfamoylbenzoate (Projected)
Form	Unstable liquids/solids	Crystalline, bench-stable solids[1][9]	Bench-stable solid[4]	Likely a stable, crystalline solid
Reactivity	Very High	Moderate to High	Moderate	Very High (due to activation)
Reaction Conditions	Harsh (requires base, often low temp)	Mild (room temp, no base needed)[1]	Mild (base or catalyst often used)[4]	Mild (predicted room temp, likely no base needed)
Selectivity	Poor	Excellent (N > O, 1° > 2°)[10]	Good	Good to Excellent (reactivity may be tunable)
Byproducts	HCl, salts	Triethylammonium salts, CO₂, etc.	Hexafluoroisopropanol (volatile)[4]	Methyl 2-nitro-6-aminobenzoate (water-soluble)
Handling/Safety	Corrosive, moisture-sensitive, toxic[5]	Generally safe, low toxicity	Low toxicity, easy to handle[4]	Expected to be less hazardous than sulfamoyl chlorides
Purification	Often requires chromatography	Can be simple filtration or extraction	Simple evaporation of byproduct[4]	Simple aqueous extraction of byproduct

Experimental Protocols

To provide a practical context, we outline standard operating procedures for key sulfamoylating agents.

Protocol 1: General Sulfamoylation using Sulfamoyl Chloride

This protocol is representative for the N-sulfamoylation of a primary amine.

• Dissolve the amine (1.0 eq) and a tertiary amine base (e.g., triethylamine, 1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere (N₂).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of the desired sulfamoyl chloride (1.1 eq) in the same solvent dropwise over 15 minutes.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Protocol 2: Selective Sulfamoylation using a Burgess-Type Reagent

This protocol uses N-(tert-butoxycarbonyl)-aminosulfonylpyridinium salt for the sulfamoylation of an alcohol.[1]

• To a solution of the alcohol (1.0 eq) in dichloromethane (0.2 M), add the N-(tert-butoxycarbonyl)-aminosulfonylpyridinium salt reagent (2.0 eq).[1]

• Stir the mixture at room temperature (20-25 °C) for 3 hours, monitoring by TLC or LC-MS.[1]

• Upon completion, concentrate the reaction mixture directly onto silica gel.

• Purify by column chromatography to yield the Boc-protected sulfamate.

• (Optional) Deprotect the Boc group by treating with 6 M aqueous HCl to yield the primary sulfamate.[10]

Protocol 3: Projected Sulfamoylation using Methyl 2-Nitro-6-Sulfamoylbenzoate

This hypothetical protocol is based on the expected high reactivity and clean reaction profile of the ortho-nitro activated reagent.

• Dissolve the substrate (amine or alcohol, 1.0 eq) in a suitable solvent (e.g., acetonitrile or DMF).

• Add solid methyl 2-nitro-6-sulfamoylbenzoate (1.05 eq) in one portion at room temperature.

• Stir the mixture at room temperature for 1-4 hours, monitoring by TLC or LC-MS. A mild, non-nucleophilic base (e.g., 2,6-lutidine) may be added if the substrate is an acid-sensitive alcohol.

• Upon completion, dilute the reaction with ethyl acetate and wash with saturated aqueous sodium bicarbonate (to remove the methyl 2-nitro-6-aminobenzoate byproduct) and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to obtain the product, often of high purity without chromatography.

Conclusion: A Path Toward Ideal Sulfamoylation

The ideal sulfamoylating agent should be a stable, safe, and easy-to-handle solid that reacts under mild conditions with high selectivity and provides a product that is simple to isolate. While traditional reagents like sulfamoyl chlorides fall short of this ideal, modern developments such as Burgess-type reagents and HFIPS represent significant strides forward, offering researchers reliable and selective tools for this critical transformation.[4][9]

The conceptual design of methyl 2-nitro-6-sulfamoylbenzoate illustrates a promising future direction. By leveraging fundamental principles of physical organic chemistry, such as ortho-nitro activation, it is possible to envision next-generation reagents that combine the high reactivity of classical reagents with the safety, stability, and selectivity of modern alternatives. While experimental validation is required, this in-silico benchmarking exercise underscores the potential for rational design to solve long-standing challenges in synthetic chemistry, ultimately accelerating the discovery and development of new therapeutics.

References

• N-(tert-Butoxycarbonyl)-N-[(triethylenediammonium)sulfonyl]azanide: A Convenient Sulfamoylation Reagent for Alcohols. Organic Letters - ACS Publications, (2012). [Link]

• New uses for the Burgess reagent in chemical synthesis: methods for the facile and stereoselective formation of sulfamidates, glycosylamines, and sulfamides. PubMed, (2004). [Link]

• A selective sulfamoylation agent. GalChimia, (2021). [Link]

• Burgess Reagent Facilitated Alcohol Oxidations in DMSO. ACS Publications, (2016). [Link]

• Preparation of Sulfamates and Sulfamides Using a Selective Sulfamoylation Agent. Organic Letters - ACS Publications, (2021). [Link]

• Preparation of Sulfamates and Sulfamides Using a Selective Sulfamoylation Agent. Organic Letters - ACS Publications - ACS.org, (2021). [Link]

• Sulfanilyl chloride, N-acetyl. Organic Syntheses Procedure. [Link]

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Orthogonal Structural Verification: NMR vs. FTIR vs. Cross-Validation for Methyl 2-nitro-6-sulfamoylbenzoate

As a Senior Application Scientist overseeing analytical workflows in pharmaceutical development, I frequently encounter structural elucidation bottlenecks where relying on a single analytical modality leads to critical misassignments. Methyl 2-nitro-6-sulfamoylbenzoate—a highly electron-deficient, trisubstituted aromatic intermediate—presents a unique characterization challenge. It features an ester, a nitro group, and a primary sulfonamide crowded onto a single benzene ring.

This guide objectively compares the analytical performance of standalone Nuclear Magnetic Resonance (NMR), standalone Fourier-Transform Infrared (FTIR) spectroscopy, and their orthogonal cross-validation. By examining the causality behind these techniques, we establish a self-validating framework for high-confidence structural verification.

The Mechanistic Need for Orthogonal Cross-Validation

Characterizing densely functionalized molecules using a single technique introduces significant risk. While1[1], it possesses inherent blind spots. For instance, the nitro (-NO₂) group lacks protons; thus, its presence and position can only be inferred indirectly via its deshielding effect on adjacent aromatic protons. Furthermore, the primary sulfonamide (-SO₂NH₂) protons are subject to chemical exchange, often resulting in broad, ambiguous signals depending on the solvent environment.

Conversely, FTIR spectroscopy provides definitive, direct observation of functional groups. For example,2[2]. However, FTIR cannot determine regiochemistry (the relative 1,2,6-positioning on the benzene ring). Therefore,3[3].

Workflow of orthogonal cross-validation integrating NMR and FTIR for structural verification.

Comparative Performance of Analytical Modalities

To objectively evaluate the efficacy of each approach, we must compare their capabilities in resolving the specific structural features of methyl 2-nitro-6-sulfamoylbenzoate.

Table 1: Comparative Performance Matrix

Analytical Feature	Standalone ¹H / ¹³C NMR	Standalone FTIR	Orthogonal Cross-Validation
Functional Group ID	Inferential (via chemical shifts)	Definitive (via vibrational modes)	Definitive & Contextualized
Regiochemistry	High (J-coupling, integration)	None (cannot map connectivity)	High
Sulfonamide Detection	Variable (highly solvent-dependent)	Excellent (N-H and S=O stretches)	Unambiguous (FTIR confirms identity, NMR confirms ratio)
Nitro Group Detection	Indirect (deshielding of ortho protons)	Direct (N-O asym/sym stretches)	Direct & Localized
False Positive Risk	Moderate (overlapping multiplets)	Moderate (similar functional groups)	Minimal

Spectral Data & Structural Assignments

When cross-validating the synthesized product, the quantitative data extracted from both modalities must perfectly align to confirm the structure.

Table 2: Spectral Cross-Validation Data for Methyl 2-nitro-6-sulfamoylbenzoate

Functional Group	NMR Evidence (DMSO-d₆)	FTIR Evidence (ATR)	Cross-Validation Conclusion
Methyl Ester (-COOCH₃)	¹H: ~3.90 ppm (s, 3H)¹³C: ~53 ppm, ~165 ppm (C=O)	ν(C=O) ~1735 cm⁻¹ν(C-O) ~1250 cm⁻¹	Confirms intact ester linkage at the C1 position.
Nitro Group (-NO₂)	¹³C: ~148 ppm (C-NO₂)Deshields adjacent aromatic protons	ν_asym(NO₂) ~1535 cm⁻¹ν_sym(NO₂) ~1350 cm⁻¹	Direct vibrational proof of NO₂ validates the deshielding observed in NMR.
Primary Sulfonamide (-SO₂NH₂)	¹H: ~7.80 ppm (br s, 2H, D₂O exchangeable)	ν(N-H) ~3350, 3250 cm⁻¹ν(S=O) ~1340, 1160 cm⁻¹	D₂O exchange confirms exchangeable protons; FTIR confirms they belong specifically to SO₂NH₂.
Aromatic Ring	¹H: ~7.90 - 8.40 ppm (m, 3H)¹³C: 6 distinct aromatic carbons	ν(C=C) ~1600, 1580 cm⁻¹Out-of-plane bending ~750 cm⁻¹	1,2,6-trisubstitution pattern confirmed by integration (3H) and coupling constants.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step has a specific mechanistic causality aimed at eliminating ambiguity.

Protocol 1: NMR Acquisition with D₂O Exchange

• Solvent Selection (Causality): Dissolve 10 mg of methyl 2-nitro-6-sulfamoylbenzoate in 0.6 mL of anhydrous DMSO-d₆. Why DMSO-d₆? The strong hydrogen-bond accepting nature of DMSO slows the chemical exchange rate of the primary sulfonamide (-SO₂NH₂) protons. This sharpens their signal for accurate integration. Non-polar solvents like CDCl₃ often result in baseline broadening where these critical protons become undetectable.

• Baseline Acquisition: Acquire standard ¹H (400 MHz) and ¹³C (100 MHz) spectra. Ensure the relaxation delay (d1) is set to at least 2 seconds to allow for complete relaxation of the highly electron-deficient aromatic protons, ensuring accurate quantitative integration.

• Self-Validation via D₂O Shake: Add 2 drops of Deuterium Oxide (D₂O) to the NMR tube, shake vigorously for 30 seconds, and re-acquire the ¹H spectrum. Causality: The labile -SO₂NH₂ protons will undergo rapid deuterium exchange, disappearing from the spectrum. This self-validating step unequivocally differentiates the sulfonamide protons from overlapping aromatic resonances.

Protocol 2: ATR-FTIR Acquisition

• Technique Selection (Causality): Utilize Attenuated Total Reflectance (ATR) FTIR rather than traditional KBr pelleting. Why ATR? KBr is highly hygroscopic. Absorbed atmospheric moisture produces a massive, broad O-H stretching band at 3200-3400 cm⁻¹, which directly obscures the critical N-H asymmetric and symmetric stretches of the sulfonamide group. ATR eliminates this matrix interference.

• Background Compensation: Collect a background spectrum of the empty diamond crystal immediately prior to sample analysis. Causality: This subtracts ambient CO₂ and water vapor from the optical path, ensuring the integrity of the baseline and preventing false peaks in the functional group region.

• Sample Acquisition: Apply a few milligrams of the neat solid directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure intimate contact with the evanescent wave. Acquire 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

References

• Source: Zeitschrift für Naturforschung (znaturforsch.com)
• Title: Use of Orthogonal Methods During Pharmaceutical Development: Case Studies Source: Chromatography Online URL
• Source: National Institutes of Health (nih.gov)

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Safety & Regulatory Compliance

Personal protective equipment for handling methyl 2-nitro-6-sulfamoylbenzoate

Essential Safety and Handling Guide: Methyl 2-Nitro-6-Sulfamoylbenzoate

A Comprehensive Guide for Laboratory Professionals

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling methyl 2-nitro-6-sulfamoylbenzoate. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information from structurally related molecules, including nitroaromatics and sulfamoylbenzoates, to establish a conservative and comprehensive safety protocol. The procedural guidance herein is designed to empower laboratory personnel with the knowledge to manage this chemical safely from receipt to disposal.

Hazard Assessment: A Proactive Approach to Safety

• Aromatic Nitro Compounds: This class of chemicals is associated with several potential hazards. They can be toxic if ingested, inhaled, or absorbed through the skin.[1] A significant concern with aromatic nitro compounds is their potential to cause methemoglobinemia, a condition that reduces the blood's oxygen-carrying capacity.[1]

• Sulfamoylbenzoate Derivatives: Related compounds, such as Methyl 2-(Aminosulfonyl)benzoate, are known to cause skin and serious eye irritation.[2]

• Physical Form: If the compound is a powder, there is a risk of aerosolization, leading to inhalation.[1]

Given these potential hazards, a cautious approach is essential. All handling of methyl 2-nitro-6-sulfamoylbenzoate should occur in a designated area, such as a certified chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to prevent contact and exposure. The following table summarizes the recommended PPE for handling methyl 2-nitro-6-sulfamoylbenzoate.

Body Part	Required PPE	Rationale
Eyes/Face	ANSI Z87.1-compliant safety goggles and a face shield	Provides protection against splashes and airborne particles.[3][4]
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene)	Prevents skin contact and absorption.[3][5] Regularly inspect gloves for any signs of degradation or puncture.
Body	Flame-resistant lab coat	Protects skin from spills and prevents contamination of personal clothing.[1][3]
Respiratory	NIOSH-approved respirator (if not handled in a fume hood)	Prevents inhalation of dust or aerosols.[1]
Feet	Closed-toe, chemical-resistant shoes	Protects feet from spills.[1]

Step-by-Step Handling Procedures: Ensuring a Safe Workflow

Adherence to a strict operational protocol is paramount to minimizing risk. The following workflow is designed to guide the user through the safe handling of methyl 2-nitro-6-sulfamoylbenzoate.

Preparation

• Fume Hood: All manipulations of the solid compound must be performed inside a certified chemical fume hood.[1]

• Work Surface: Line the work surface with absorbent, disposable bench paper.[1]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible.[1]

Weighing and Transfer

• Minimize Dust: Use a micro-spatula to carefully transfer the solid. Avoid any actions that could generate dust.[1]

• Enclosed Balance: If possible, perform weighing inside a ventilated balance enclosure or a fume hood.

Dissolution

• Add Solvent Slowly: To avoid splashing, add the solvent to the vessel containing the solid.

• Controlled Heating: If heating is required, use a controlled heating source such as a heating mantle.

Post-Handling

• Decontamination: Thoroughly clean all equipment that came into contact with the compound using an appropriate solvent. Collect the cleaning solvent as hazardous waste.

• Surface Cleaning: Wipe down the work surface in the fume hood with a damp cloth or paper towel, and dispose of it as solid hazardous waste.[1]

Operational and Disposal Plans: A Lifecycle Approach to Safety

Proper disposal is a critical component of laboratory safety and environmental responsibility.

Waste Segregation

• Solid Waste: All contaminated solid waste, including gloves, bench paper, and weighing paper, should be collected in a designated, labeled hazardous waste container.[1]

• Liquid Waste: Unused solutions and cleaning solvents should be collected in a separate, labeled hazardous waste container.

• Sharps Waste: Any contaminated sharps must be disposed of in a designated sharps container.[1]

Disposal Protocol

• Labeling: All waste containers must be clearly labeled with the chemical name and associated hazards.

• Storage: Store waste containers in a designated, well-ventilated area away from incompatible materials.

• Institutional Guidelines: Follow your institution's specific procedures for the final disposal of hazardous chemical waste. Never dispose of this chemical down the drain or in the regular trash.[3]

Below is a diagram illustrating the decision-making process for handling methyl 2-nitro-6-sulfamoylbenzoate.

Caption: Decision workflow for handling Methyl 2-Nitro-6-Sulfamoylbenzoate.

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• Technical Support Center: Safe Handling and Storage of Nitro Compounds. Benchchem.
• SAFETY DATA SHEET - TCI Chemicals. TCI Chemicals.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
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• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
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• Methyl 2-methyl-6-nitrobenzoate | C9H9NO4 | CID 596057. PubChem.
• Chemical Safety Data Sheet MSDS / SDS - METHYL 2-NITROBENZOATE. ChemicalBook.
• Methyl 2-nitrobenzoate - SAFETY DATA SHEET. Fisher Scientific.
• Laboratory Safety Guide. Advanced Science and Technology Institute.

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